cadmium;zinc
Description
Overview of Cadmium and Zinc as Constituent Elements in Advanced Materials Science
Cadmium (Cd) and zinc (Zn) are two metallic elements found in Group 12 of the periodic table. nih.gov While they share chemical similarities, their roles in biological and material systems are distinct. researchgate.net Zinc is an essential micronutrient for living organisms, playing a vital role in numerous cellular functions. plos.org In contrast, cadmium is a relatively rare element and is often found in nature associated with zinc ores. researchgate.net
In the realm of materials science, both elements are crucial. Zinc is the fourth most common metal in use and is known for being a fair conductor of electricity. americanelements.com Cadmium, discovered in 1817 as an impurity in zinc carbonate, has been utilized in various applications, including pigments and battery production. nih.govdartmouth.edu The combination of these two elements in various chemical compounds gives rise to a spectrum of materials with unique and tunable properties.
Significance of Cadmium-Zinc Based Chemical Systems in Modern Materials Research
Cadmium-zinc based chemical systems are at the forefront of modern materials research due to their versatile and tunable properties. These materials, particularly in the form of ternary compounds, exhibit a range of characteristics that make them suitable for numerous advanced applications.
One of the most prominent examples is cadmium zinc telluride (CZT) , a semiconductor material formed from cadmium, zinc, and tellurium. ontosight.ai CZT is a direct bandgap semiconductor with a tunable bandgap energy ranging from approximately 1.4 to 2.2 electron volts (eV). matltech.comprosunsemi.com This tunability, achieved by adjusting the zinc concentration, allows for the optimization of the material for specific applications. prosunsemi.com CZT's high atomic number and density enable the efficient absorption of radiation, making it an ideal material for room-temperature radiation detectors used in medical imaging (SPECT and PET scanners), nuclear spectroscopy, and industrial inspection. ontosight.aiprosunsemi.com It also possesses a high electro-optic coefficient and transparency in the mid-infrared region, leading to its use in electro-optic modulators and infrared lasers. azom.com
Another significant compound is cadmium zinc sulfide (B99878) (CdZnS) , a semiconductor that combines the properties of cadmium sulfide and zinc sulfide. ontosight.ai CdZnS is a II-VI semiconductor with a tunable bandgap that can be adjusted by varying the cadmium to zinc ratio. ontosight.aiontosight.ai This property makes it valuable for optoelectronic devices like LEDs and lasers. ontosight.ai CdZnS is also utilized as a buffer or window layer in thin-film solar cells, particularly those based on cadmium telluride (CdTe), to enhance efficiency. nanorh.com Furthermore, its fluorescent properties have led to research into its use in biomedical imaging and as a phosphor in display technologies. ontosight.aiontosight.ai
The interaction between cadmium and zinc extends to the nanoscale. Zinc oxide (ZnO) nanoparticles have been investigated for their ability to mitigate cadmium toxicity in plants. mdpi.comnih.gov Studies have shown that the application of ZnO nanoparticles can reduce cadmium uptake and accumulation in plants, improve photosynthetic efficiency, and enhance antioxidant defense systems. mdpi.comnih.govfrontiersin.org This line of research is crucial for addressing cadmium contamination in agriculture and ensuring food safety. frontiersin.org
The antagonistic relationship between cadmium and zinc, where they compete for biological ligands, has also been a subject of study, particularly in the context of human health. researchgate.netnih.gov Research has explored how zinc levels can influence the toxic effects of cadmium on bone tissue. nih.gov
Evolution of Research in Cadmium-Zinc Chemical Compounds
The journey of research into cadmium-zinc compounds began with the discovery of cadmium itself in 1817. dartmouth.edu Initially, the focus was on the elemental properties and basic applications, such as the use of cadmium sulfide in pigments starting in the 1840s. dartmouth.edu
The mid-20th century saw the emergence of more advanced applications. For instance, zinc cadmium sulfide (ZnCdS) was used for skin painting as a diagnostic tool for cancer due to its temperature-sensitive fluorescence. nih.gov Around the same time, the first efficient solar cells based on cadmium sulfide were introduced in 1954. nanografi.com
The latter half of the 20th century and the early 21st century have been marked by a deeper understanding of the semiconductor properties of cadmium-zinc compounds. The development of crystal growth techniques like the Bridgman method has enabled the production of high-quality single crystals of materials like CZT, paving the way for their use in sophisticated radiation detectors. matltech.com
Recent research has delved into the nanoscale, with studies on the synthesis and application of nanoparticles of cadmium-zinc compounds. ontosight.aimdpi.com The focus has been on tailoring the optical and electrical properties of these materials by controlling their size, shape, and composition. ontosight.ai For example, doping cadmium zinc sulfide with elements like copper and nickel can enhance its luminescent and magnetic properties, respectively. ontosight.ai Furthermore, the development of amorphous metal-organic frameworks (aMOFs) containing zinc and cadmium has opened new avenues for applications in areas like greenhouse gas adsorption. rsc.org
The ongoing evolution of research continues to uncover new facets of cadmium-zinc chemical systems, promising further advancements in materials science, electronics, and environmental science.
Structure
2D Structure
Properties
CAS No. |
94228-50-9 |
|---|---|
Molecular Formula |
CdZn |
Molecular Weight |
177.8 g/mol |
IUPAC Name |
cadmium;zinc |
InChI |
InChI=1S/Cd.Zn |
InChI Key |
CEKJAYFBQARQNG-UHFFFAOYSA-N |
Canonical SMILES |
[Zn].[Cd] |
Origin of Product |
United States |
Synthesis and Fabrication Methodologies for Cadmium Zinc Compounds
Bulk Material Synthesis Techniques
Metallurgical Melting and Annealing Processes
The synthesis of bulk cadmium-zinc (Cd-Zn) materials often begins with metallurgical melting, a process where constituent metals are heated above their melting points to form a homogenous liquid alloy. 911metallurgist.com For instance, in the production of gold alloys, zinc and cadmium are sometimes added to achieve desired properties. 911metallurgist.com The melting process for alloys containing volatile metals like zinc and cadmium requires careful control to prevent significant losses due to vaporization. 911metallurgist.com
Following melting, annealing is a critical heat treatment process that alters the microstructure of the material to improve its properties. This involves heating the solid alloy to a specific temperature below its melting point, holding it at that temperature for a certain duration, and then cooling it at a controlled rate. eng-tips.com Annealing can enhance ductility and relieve internal stresses that may have developed during solidification or subsequent processing. eng-tips.com For example, annealing zinc alloys at temperatures around 215°C for half an hour can be sufficient, as this is above the recrystallization temperature of the alloy. eng-tips.com However, excessively high annealing temperatures can lead to undesirable grain growth and micro-cracking. eng-tips.com
The Waelz process, used for volatilizing zinc and other metals from raw materials, is an example of a large-scale metallurgical operation that can involve cadmium and zinc compounds. vscht.cz In some zinc production processes, a sintering step is employed to remove impurities and create a zinc clinker material. researchgate.net
Sintering Approaches for Bulk Material Formation
Sintering is a powder metallurgy technique used to create solid bulk materials from powders. This process involves heating the compacted powder to a temperature below its melting point, causing the particles to bond together. In the context of cadmium-zinc compounds, sintering is employed to produce materials like zinc cadmium ferrites (ZnCdxFe2-xO4). worldscientific.com The microstructure and dielectric properties of these nanoferrites are influenced by both the cadmium substitution and the sintering temperature. worldscientific.com
In some industrial processes, such as the production of zinc, cadmium, and lead, a sintering stage is used to remove harmful components like fluorine and chlorine. researchgate.net This results in a powdery waste product containing oxides of these metals, including zinc oxide (ZnO) and cadmium oxide (CdO). researchgate.net Furthermore, the addition of ZnO powder can act as a sintering aid in the formation of other ceramic materials, helping to achieve a high-density ceramic through solid-state diffusion. cambridge.org The instability of some compounds at high temperatures, such as the loss of CdO during sintering above its melting point (1120 K), is a critical consideration in the synthesis of zinc cadmium oxide. rsc.org
Crystal Growth Methodologies (e.g., Vapor-Growth Techniques)
Single crystals of cadmium-zinc compounds, particularly cadmium zinc telluride (CZT), are of significant interest for applications like radiation detectors. google.comucm.es Various crystal growth methods are employed to produce these materials, including techniques that start from a molten state and those that utilize vapor transport. google.com
Common melt-growth techniques include the Bridgman method (in its various forms like horizontal, vertical, and high-pressure Bridgman), and the traveling heater method. google.comissp.ac.ru The Bridgman method, for instance, has been used for the growth of cadmium and zinc chalcogenides since the late 1960s. issp.ac.ru An innovation in this area is the use of an inverted growth reactor chamber, which can be integrated with existing techniques like the Bridgman method to produce large, high-purity CZT crystals with a reduced number of tellurium inclusions. google.com The Czochralski-Gomperz method has also been successfully used to grow single crystals of zinc containing cadmium. aip.org
Vapor-growth techniques offer an alternative route, often at lower temperatures, which can lead to improved crystal quality. nasa.gov These methods involve the transport of the material in the vapor phase to a cooler region where it condenses and crystallizes. ucm.es Large quasi-single crystals of zinc cadmium sulfide (B99878) (ZnxCd1-xS) have been successfully grown using vapor-growth techniques, with the thermal conductivity of the material playing a decisive role in the growth mechanism. aip.org A modified vapor phase growth technique, where the vapors of CdTe and ZnTe are mixed stoichiometrically at the growth surface, has been used to produce polycrystalline CZT boules. osti.gov Furthermore, a novel physical vapor transport system has been developed for the growth of large-area bulk crystals of cadmium telluride and cadmium zinc telluride on gallium arsenide wafers. researchgate.net
Interactive Table: Crystal Growth Techniques for Cadmium-Zinc Compounds
| Technique | Compound(s) | Key Features | Reference(s) |
| Bridgman Method | Cadmium Zinc Telluride (CZT), Cadmium and Zinc Chalcogenides | Melt-growth technique, can be modified with high pressure or inverted chambers. | google.comucm.esissp.ac.ru |
| Czochralski-Gomperz Method | Zinc containing Cadmium | Successful for growing single crystals. | aip.org |
| Vapor-Growth Techniques | Zinc Cadmium Sulfide (ZnxCd1-xS), Cadmium Zinc Telluride (CZT) | Can produce large, quasi-single crystals; thermal conductivity is a key parameter. | aip.orgosti.gov |
| Physical Vapor Transport | Cadmium Telluride, Cadmium Zinc Telluride | Can be used for growth on heteroepitaxial seeds like GaAs. | researchgate.net |
Nanostructure and Thin Film Fabrication Routes
Sol-Gel Synthesis of Cadmium-Zinc Oxide/Phosphate (B84403) Nanoparticles and Films
The sol-gel method is a versatile wet-chemical technique used to produce a variety of nanomaterials, including nanoparticles and thin films of cadmium-zinc compounds. chalcogen.roscientific.netspringerprofessional.de This process involves the transition of a system from a liquid "sol" into a solid "gel" phase.
For the synthesis of cadmium-doped zinc oxide (Cd-ZnO) nanoparticles, zinc acetate (B1210297) is often used as a precursor with ethanol (B145695) or methanol (B129727) as a solvent, and cadmium nitrate (B79036) tetrahydrate serves as the cadmium source. scientific.net The choice of solvent can influence the properties of the resulting nanoparticles, with ethanol sometimes leading to smaller particle sizes and higher absorbance compared to methanol. scientific.net The process for creating ZnO-CdO nanocomposites involves dissolving zinc and cadmium precursors, such as zinc nitrate hexahydrate and cadmium nitrate tetrahydrate, in a suitable solvent. chalcogen.ro A precipitating agent like sodium hydroxide (B78521) is then added to initiate the formation of the nanocomposite. chalcogen.ro Research has shown that a simple and cost-effective sol-gel method can be used to fabricate cadmium-doped ZnO nanoparticles with varying atomic percentages of cadmium. colab.ws
The sol-gel technique, often combined with spin coating, is also employed to create thin films. For instance, cadmium zinc phosphate (CZP) thin films have been successfully grown on glass substrates and p-Si wafers. semanticscholar.orgdntb.gov.uascilit.com Similarly, cadmium zinc tungsten phosphate (CZWP) and CdZnNiPO thin films have been fabricated using this method. dntb.gov.ua The process for preparing CZWP nanopowders involves creating an acidic solution and then preparing individual precursor solutions for zinc, phosphorus, and cadmium, which are then combined. rsc.org
Interactive Table: Sol-Gel Synthesis Parameters for Cadmium-Zinc Compounds
| Compound | Precursors | Solvent(s) | Dopant/Additional Components | Product Form | Reference(s) |
| Cadmium-Doped Zinc Oxide (Cd-ZnO) | Zinc acetate, Cadmium nitrate tetrahydrate | Ethanol, Methanol | - | Nanoparticles | scientific.net |
| Zinc Oxide-Cadmium Oxide (ZnO-CdO) | Zinc nitrate hexahydrate, Cadmium nitrate tetrahydrate | Ethanol, Water | - | Nanocomposites | chalcogen.ro |
| Cadmium Zinc Phosphate (CZP) | Not specified | Not specified | - | Thin Films | semanticscholar.orgdntb.gov.uascilit.com |
| Cadmium Zinc Tungsten Phosphate (CZWP) | Zinc, Phosphorus, and Cadmium precursors | Water, Hydrochloric acid | Tungsten | Nanopowders/Thin Films | dntb.gov.uarsc.org |
Chemical Precipitation Methods for Nanoparticle and Compound Production
Chemical precipitation is a widely used and straightforward method for synthesizing cadmium-zinc nanoparticles and other compounds from solution. This technique relies on the formation of an insoluble solid (a precipitate) from a solution containing the desired ions.
For instance, ZnO-doped CdS nanoparticles can be synthesized at room temperature by mixing solutions of cadmium sulfate (B86663) (CdSO4) and sodium sulfide (Na2S), followed by the dropwise addition of a zinc acetate solution. ijesi.org This process yields a yellow precipitate of the nanoparticles. ijesi.org Similarly, cadmium sulfide (CdS) and zinc sulfide (ZnS) nanoparticles have been synthesized individually using a chemical precipitation method with their respective metal precursors and N,N-Dimethyl Formamide (DMF) as a stabilizing agent. scholarsresearchlibrary.com Another approach involves the reaction of metal chlorides (CdCl2, ZnCl2) with sodium sulfide in a methanolic solution to produce CdS, ZnS, and CdZnS nanocomposites. scirp.org
Co-precipitation is a variation of this method where a substance that is normally soluble under the prevailing conditions is precipitated along with a carrier precipitate. This technique has been explored for the removal of heavy metals from aqueous solutions. For example, calcium chloride can be used to co-precipitate cadmium and zinc as insoluble compounds. crecompany.com The introduction of calcium chloride into wastewater leads to the formation of cadmium(II) chloride (CdCl₂) and zinc(II) chloride (ZnCl₂), which then precipitate out of the solution. crecompany.com Studies have also shown that co-precipitation with calcium carbonate can effectively remove cadmium and zinc from water, with uptake efficiencies greater than 99%. nih.govacs.org The resulting precipitates can contain significant weight percentages of cadmium and zinc. nih.gov In a biological context, the marine bacterium Vibrio harveyi has been shown to co-precipitate calcium carbonate minerals along with cadmium and zinc. mdpi.com
Interactive Table: Chemical Precipitation Methods for Cadmium-Zinc Compounds
| Product | Reactants | Precipitating/Stabilizing Agent(s) | Key Observation(s) | Reference(s) |
| ZnO-doped CdS Nanoparticles | Cadmium sulfate (CdSO4), Sodium sulfide (Na2S), Zinc acetate | - | Formation of a yellow precipitate. | ijesi.org |
| CdS and ZnS Nanoparticles | Metal precursors | N,N-Dimethyl Formamide (DMF) | Formation of nanoparticles with a particle size less than 10 nm. | scholarsresearchlibrary.com |
| CdS, ZnS, and CdZnS Nanocomposites | Cadmium chloride (CdCl2), Zinc chloride (ZnCl2), Sodium sulfide (Na2S) | - | Formation of a nanocrystalline product in a methanolic solution. | scirp.org |
| Cadmium and Zinc Precipitates | - | Calcium chloride | Formation of insoluble cadmium(II) chloride and zinc(II) chloride. | crecompany.com |
| Cadmium and Zinc co-precipitated with Calcium Carbonate | - | - | >99% uptake of Cd and Zn from water. | nih.govacs.org |
Hydrothermal and Solvothermal Syntheses of Cadmium-Zinc Nanostructures
Hydrothermal and solvothermal methods are widely used for synthesizing crystalline nanostructures of cadmium-zinc compounds. These techniques involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions at elevated temperatures and pressures in a sealed vessel called an autoclave.
In a typical hydrothermal synthesis of zinc-doped cadmium sulfide (CdS) nanoparticles, aqueous solutions of cadmium nitrate, zinc acetate, and thiourea (B124793) are mixed and stirred. The pH is adjusted, and the solution is transferred to a Teflon-lined stainless steel autoclave for hydrothermal treatment at temperatures ranging from 120°C to 160°C. ias.ac.in This process yields hexagonal crystal structures of Zn-doped CdS nanoparticles with crystallite sizes increasing from 3 to 13 nm with higher synthesis temperatures. ias.ac.in The introduction of zinc into the CdS lattice leads to an increased band gap value, which is a desirable property for certain optoelectronic applications. ias.ac.in
Similarly, the solvothermal method has been employed to prepare zinc oxide (ZnO)/cadmium sulfide (CdS) nanocomposites. aip.org Using acetate precursors and a water-ethanol solvent mixture, hexagonal and cubic phases for ZnO and CdS, respectively, were obtained. aip.org This method allows for the creation of nanocomposites with enhanced optical absorption compared to the individual nanostructures. aip.org Another solvothermal approach for producing Cd1-xZnxS nanorods utilizes single-source molecular precursors, specifically cadmium zinc bis(N,N-diethyldithiocarbamates). researchgate.net This technique offers a pathway to air-stable synthesis of ternary alloy nanorods with tunable band gaps from 2.4 eV to 3.8 eV, corresponding to the visible to ultraviolet spectral range. researchgate.net
The key parameters influencing the final product in these syntheses are temperature, pH, precursor concentration, and the type of solvent used. For instance, in the hydrothermal synthesis of cadmium nanostructures on zinc vanadate, a pH of 11-12 and a temperature of 170°C for 15 hours were maintained to facilitate the formation of a homojunction. nih.gov
| Compound | Method | Precursors | Temperature | Key Findings | Reference |
|---|---|---|---|---|---|
| Zn-doped CdS | Hydrothermal | Cadmium nitrate, zinc acetate, thiourea | 120-160°C | Hexagonal crystal structure; crystallite size 3-13 nm. | ias.ac.in |
| ZnO/CdS nanocomposite | Solvothermal | Acetate precursors | Not specified | Enhanced optical absorption. | aip.org |
| Cd1-xZnxS nanorods | Solvothermal | Cadmium zinc bis(N,N-diethyldithiocarbamates) | Not specified | Tunable band gaps (2.4-3.8 eV). | researchgate.net |
| CdV/ZnV homojunction | Hydrothermal | Vanadium pentoxide, Cadmium nitrate, Zinc nitrate | 170°C | Formation of a homojunction with a band gap of 2.63 eV. | nih.gov |
Molecular Beam Epitaxy (MBE) for Cadmium-Zinc Oxide Thin Films
Molecular Beam Epitaxy (MBE) is a high-vacuum deposition technique used to grow high-quality, single-crystal thin films. In the context of cadmium-zinc compounds, MBE is particularly effective for fabricating cadmium zinc oxide (CdxZn1-xO) thin films for optoelectronic applications.
The process involves the evaporation or sublimation of elemental sources of zinc and cadmium in an ultra-high vacuum chamber, which then travel as molecular beams to a heated substrate, such as sapphire or silicon. escholarship.orgucf.edu An oxygen plasma source is used to provide the oxygen for the oxide film. ucf.eduacs.org The composition and properties of the resulting CdxZn1-xO thin films can be precisely controlled by adjusting the flux of the elemental sources and the growth temperature.
Research has shown that by varying the Cd:Zn molar ratio, the band gap energy of the CdxZn1-xO thin films can be tuned over a wide range. escholarship.org For instance, films grown on silicon (100) substrates exhibited a shift in the near band edge (NBE) emission from 3.30 eV to 2.59 eV, while on c-plane sapphire substrates, the shift was from 3.26 eV to 2.40 eV. escholarship.org This tunability allows for the emission color to be controlled from the ultraviolet to the green region of the spectrum. escholarship.org
The crystal structure of the CdxZn1-xO films is also dependent on the cadmium concentration. At low Cd content, the films exhibit a pure wurtzite structure, which transitions to a mixture of wurtzite and rocksalt structures, and finally to a pure rocksalt structure as the Cd content increases. escholarship.org The growth of short-period {CdO/ZnO} superlattices by MBE has also been explored, demonstrating alternating layers of rocksalt CdO and wurtzite ZnO. acs.orgarxiv.org
| Substrate | Cd Concentration (x) | Band Gap Energy (eV) | Emission Color | Crystal Structure | Reference |
|---|---|---|---|---|---|
| Silicon (100) | Increasing | 3.30 to 2.59 | UV to Blue | Wurtzite to Rocksalt | escholarship.org |
| c-plane Sapphire | Increasing | 3.26 to 2.40 | UV to Green | Wurtzite to Rocksalt | escholarship.org |
| GaN-buffered Al2O3 | 0.02 to 0.30 | Not specified | Visible range | Wurtzite | ucf.edu |
Electrodeposition Techniques for Cadmium-Zinc Based Thin Films and Coatings
Electrodeposition is a cost-effective and scalable method for producing thin films and coatings of cadmium-zinc alloys and compounds. This technique involves the reduction of metal ions from an electrolytic bath onto a conductive substrate by applying an electrical potential.
For the deposition of Cd1-xZnxS thin films, a two-electrode system can be used with an electrolytic bath containing cadmium chloride, zinc chloride, and sodium thiosulphate. researchgate.net The deposition is carried out at specific cathodic voltages, for example, between 1695 mV and 1705 mV. researchgate.net The resulting films have been shown to possess a hexagonal phase. researchgate.net The composition and properties of the films are highly dependent on the deposition voltage. researchgate.net
Electrodeposition of CdZnTe thin films has also been achieved using a potentiostatic mode with a two-electrode setup. researchgate.net The deposition voltages in this case ranged from 1700 mV to 1850 mV, producing polycrystalline cubic CdZnTe structures with a preferential (111) orientation. researchgate.net
The electrodeposition of mixed oxides like ZnxCd1-x(O) has been performed on indium tin oxide (ITO) glass substrates from an aqueous solution containing zinc chloride and cadmium chloride. researchgate.net The temperature of the deposition is typically maintained between 80°C and 100°C. researchgate.net This method is considered efficient for producing homogeneous thin films for applications such as photovoltaic cells. researchgate.net
The morphology, composition, and crystal structure of the electrodeposited films are influenced by several factors, including the concentration of the electrolyte, pH, temperature, and deposition potential. mdpi.com For instance, in the electrodeposition of CdS, the deposition potential is affected by both the temperature and the pH of the electrolyte. mdpi.com
Chemical Bath Deposition (CBD) for Cadmium-Zinc Sulfide Thin Films
Chemical Bath Deposition (CBD) is a simple and inexpensive technique for depositing thin films of semiconductor materials, including cadmium-zinc sulfide (CdxZn1-xS), onto various substrates. The method involves the controlled precipitation of the desired compound from an aqueous solution.
The CBD process for CdxZn1-xS thin films typically uses cadmium acetate, zinc acetate, and thiourea as sources for cadmium, zinc, and sulfur ions, respectively, in an alkaline solution. arid.my The reaction is carried out at a controlled temperature, for example, 80°C, and a specific pH, such as 11. arid.my The thickness of the deposited films is often in the range of 102-120 nm, and it has been observed that the film thickness generally decreases as the zinc concentration in the solution increases. arid.my
A key advantage of using CdxZn1-xS as a buffer layer in thin-film solar cells is its higher transparency compared to pure cadmium sulfide (CdS), which allows more light to reach the absorber layer. diva-portal.org The band gap of CdxZn1-xS films can be tuned by varying the Cd/Zn ratio, with reported values ranging from 2.24 eV to 3.7 eV. arid.my
The synthesis of CdxZn1-xS via CBD presents some challenges due to the different chemical reactivities of cadmium and zinc. Cadmium is more reactive than zinc, and cadmium sulfide is less soluble than zinc sulfide. arid.mydiva-portal.org Additionally, zinc hydroxide is more easily formed than cadmium hydroxide. diva-portal.org These factors must be carefully controlled to achieve the desired film composition and properties. Rinsing the deposited films in a solution containing a complexing agent like ammonia (B1221849) is crucial to prevent the formation of an unwanted zinc hydroxide layer. diva-portal.org
| Parameter | Finding | Reference |
|---|---|---|
| Precursors | Cadmium acetate, zinc acetate, thiourea | arid.my |
| Deposition Temperature | ~80°C | arid.my |
| pH | ~11 | arid.my |
| Film Thickness | 102-120 nm | arid.my |
| Band Gap | 2.24-3.7 eV | arid.my |
| Transmittance | 65-85% in the 500-900 nm wavelength region | arid.my |
Solvent-Free Grinding Methods for Nanoparticle Incorporation
Solvent-free synthesis, particularly through mechanochemical grinding, is an environmentally friendly and efficient method for preparing various chemical compounds, including metal complexes and nanoparticles. This technique relies on the input of mechanical energy, often through ball milling, to induce chemical reactions in the solid state, eliminating the need for hazardous solvents.
In the context of cadmium-zinc compounds, solvent-free grinding has been utilized to synthesize Zn(II) and Cd(II) complexes. researchgate.net For example, complexes with 1-(4-methoxyphenyl)-4-(2-(1-(pyridin-2-yl)ethylidene)hydrazinyl)-1H-pyrrole-3-carbonitrile have been produced using a ball milling technique. researchgate.net This mechanochemical approach is considered a green and efficient way to prepare these materials. researchgate.net
While direct synthesis of cadmium-zinc alloy nanoparticles via grinding is less commonly reported, the mechanochemical process is a well-established method for producing nanoparticles of the constituent metals or their oxides. For instance, ZnO nanoparticles can be synthesized by high-energy ball milling of ε-Zn(OH)2 crystals under ambient conditions. nih.gov This process involves a solid-state phase transformation from zinc hydroxide to zinc oxide. nih.gov A similar principle could potentially be applied to precursor mixtures of cadmium and zinc compounds.
The key advantage of solvent-free grinding is its simplicity and reduced environmental impact. researchgate.net The properties of the resulting nanoparticles, such as crystallite size, can be controlled by parameters like milling time and energy. nih.gov
Ultrasonication-Assisted Nanoparticle Synthesis
Ultrasonication-assisted synthesis, also known as sonosynthesis, utilizes the energy of high-frequency sound waves to induce chemical reactions and form nanoparticles. The process of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—generates localized hot spots with extremely high temperatures and pressures, which drive the chemical reactions.
This method has been successfully applied to the synthesis of various cadmium-zinc nanostructures. For instance, CdS nanoparticles have been produced by the sonication of a solution containing cadmium chloride and thiourea. rsc.org This approach can be combined with other methods, such as hydrothermal synthesis, to create hierarchical structures like ZnO/CdS microspheres. rsc.org
Ultrasonication has also been used to prepare doped nanoparticles, such as Mn-doped CdS. kashanu.ac.ir In this co-precipitation method, ultrasonic irradiation facilitates the formation of nanocrystalline zinc-blende structures with particle sizes around 20-30 nm. kashanu.ac.ir The substitution of cadmium with manganese leads to a reduction in lattice parameters and an enhancement of the band gap energy. kashanu.ac.ir
The synthesis of nano-zinc oxide (ZnO) has also been achieved using an ultrasonic bath. mdpi.com This method produces more uniform and smaller nanoparticles (average size of 19.07 nm) compared to conventional mechanical stirring (average size of 67.3 nm). mdpi.com A similar approach has been reported for the synthesis of ZnMgO nanoparticles in ethanol, where ultrasonication promoted the reaction rate and the incorporation of magnesium. hanyang.ac.kr
The key benefits of sonosynthesis include its simplicity, efficiency, and ability to produce nanoparticles with controlled size and morphology at ambient temperatures. rsc.orgmdpi.com
Structural Characterization and Phase Behavior of Cadmium Zinc Systems
Crystalline Structure Analysis and Phase Transitions
The study of crystalline structures and their transformations is crucial for tailoring the properties of cadmium-zinc materials for various applications. Techniques such as X-ray diffraction are instrumental in identifying the specific atomic arrangements and how they change with composition and external stimuli like pressure.
X-ray diffraction (XRD) is a primary technique for analyzing the crystalline structure of cadmium-zinc (Cd-Zn) systems. By measuring the angles and intensities of X-rays diffracted by the crystal lattice, researchers can identify the phases present and determine their lattice parameters. mdpi.com
In studies of Cd-Zn ferrites (CdxZn1-xFe2O4), XRD patterns have confirmed the formation of a single-phase cubic spinel structure. researchgate.netrsc.org For instance, in one study, the lattice constant of Zn1-xCdxFe2O4 nanoparticles was found to increase from 8.37 Å to 8.74 Å as the cadmium content (x) increased. researchgate.net Similarly, for CdxNi0.5−xCu0.2Zn0.3Fe2O4 ferrites, XRD analysis verified the formation of a cubic spinel structure with the space group Fd-3m. mdpi.com Rietveld refinement of XRD data for CdxMg0.3-xCu0.2Zn0.5Fe2O4 also indicated a cubic structure with the space group Fd-3m for compositions up to x = 0.20. frontiersin.org
For ternary CdZnS thin films, XRD patterns show a hexagonal structure with a preferential orientation along the (002) plane, regardless of the zinc doping level. aaru.edu.jo The diffraction peaks observed correspond to the (100), (002), (101), (102), (110), (103), and (112) planes of pure CdS, indicating that the incorporation of zinc does not alter the primary crystalline phase. aaru.edu.jo In another study on chemically prepared CdxZn1-xS thin films, XRD revealed a cubic structure with a (111) preferential orientation, and the lattice parameters were observed to increase with a higher cadmium composition. iljs.org.ng
In the case of Cadmium Zinc Telluride (CZT), XRD analysis of as-grown CdZnTe thin films confirms a polycrystalline nature with a cubic zinc blende structure. chalcogen.ro The diffraction peaks are identified at various 2θ angles corresponding to the (111), (220), (222), (400), (331), (420), and (511) planes. chalcogen.ro For a specific composition of Cd0.29Zn0.71Te, XRD analysis identified a sole cubic phase with a lattice constant of a = 6.26218(34) Å. researchgate.netfundamentaljournals.orgfundamentaljournals.org
The following table summarizes the lattice parameters determined for various Cadmium-Zinc compounds using XRD.
| Compound | Composition (x) | Crystal Structure | Lattice Parameter (a) in Å | Reference |
| Zn1-xCdxFe2O4 | 0.0 to 1.0 | Cubic Spinel | 8.37 to 8.74 | researchgate.net |
| CdxMg0.3-xCu0.2Zn0.5Fe2O4 | 0.00 to 0.20 | Cubic Spinel (Fd-3m) | Varies with x | frontiersin.org |
| CdxNi0.5-xCu0.2Zn0.3Fe2O4 | 0 to 0.50 | Cubic Spinel (Fd-3m) | Varies with x | mdpi.com |
| CdxZn1-xS | 0, 0.02, 0.04, 0.06, 0.08 (wt. %) | Hexagonal | Varies with Zn doping | aaru.edu.jo |
| CdxZn1-xS | Varies | Cubic | Increases with Cd | iljs.org.ng |
| CdZnTe | --- | Cubic Zinc Blende | --- | chalcogen.ro |
| Cd0.29Zn0.71Te | --- | Cubic | 6.26218(34) | researchgate.netfundamentaljournals.orgfundamentaljournals.org |
| Cd0.75Mn0.10Zn0.15Te | --- | --- | 6.392(8) | researchgate.net |
| Cd0.65Mn0.20Zn0.15Te | --- | --- | 6.375(4) | researchgate.net |
Cadmium-zinc oxides (CdxZn1-xO) and sulfides (CdxZn1-xS) exhibit interesting phase transitions under pressure, primarily between the wurtzite and rocksalt crystal structures.
For CdxZn1-xO alloys, which typically have a wurtzite structure at ambient conditions for x < 0.67, applying hydrostatic pressure can induce a transition to the denser rocksalt structure. berkeley.eduaip.org The critical pressure for this transition is highly dependent on the cadmium content; as the amount of cadmium increases, the required pressure for the transition decreases. berkeley.eduaip.org For instance, ZnO (x=0) transitions at approximately 9 GPa, while for CdxZn1-xO with x=0.25, the transition occurs at 8.84 GPa, and for x=0.625, it drops to 4.37 GPa. berkeley.edu At a cadmium concentration of x ≈ 0.67, the alloy becomes intrinsically stable in the rocksalt phase even at ambient pressure. berkeley.eduaip.orgresearchgate.net This pressure-induced phase transition is accompanied by a significant volume collapse of about 15.4%. berkeley.edu The transition is often irreversible, meaning the rocksalt structure persists even after the pressure is released. berkeley.edu
Similarly, cadmium sulfide (B99878) (CdS) undergoes pressure-induced phase transitions. At ambient conditions, CdS can exist in either the wurtzite or zinc-blende structure. researchgate.netbibliotekanauki.plresearchgate.net Theoretical calculations predict that the transition from the wurtzite structure to the rocksalt structure occurs at approximately 2.60 GPa, while the zinc-blende to rocksalt transition happens at around 2.57 GPa. researchgate.netbibliotekanauki.plresearchgate.neticm.edu.pl Experimental observations have shown this transition to occur at about 2.7 GPa. icm.edu.pl The recovery behavior of CdS after pressure release can be complex, sometimes reverting to the wurtzite structure and other times forming a zinc-blende or a mixed wurtzite-zinc-blende structure, particularly if shear stress is present. wsu.edu
The following table summarizes the transition pressures for the wurtzite to rocksalt phase transition in CdxZn1-xO and CdS.
| Compound | Initial Phase | Final Phase | Transition Pressure (GPa) | Reference |
| ZnO (x=0) | Wurtzite | Rocksalt | ~9 | aip.org |
| CdxZn1-xO (x=0.25) | Wurtzite | Rocksalt | 8.84 | berkeley.edu |
| CdxZn1-xO (x=0.625) | Wurtzite | Rocksalt | 4.37 | berkeley.edu |
| CdS | Wurtzite | Rocksalt | ~2.60 (theoretical), ~2.7 (experimental) | researchgate.netbibliotekanauki.plresearchgate.neticm.edu.pl |
| CdS | Zinc-blende | Rocksalt | ~2.57 (theoretical) | researchgate.netbibliotekanauki.plresearchgate.neticm.edu.pl |
Cadmium-zinc ferrites, with the general formula CdxZn1-xFe2O4, predominantly crystallize in a cubic spinel structure. researchgate.netrdd.edu.iq This structure is characterized by a cubic close-packed arrangement of oxygen ions, with the metallic cations (Cd²⁺, Zn²⁺, and Fe³⁺) occupying tetrahedral (A) and octahedral (B) interstitial sites. frontiersin.org
X-ray diffraction (XRD) is the key technique used to confirm the formation of the single-phase spinel structure in these materials. researchgate.netrsc.org Studies on various compositions, such as Zn1-xCdxFe2O4 and CdxMg0.3-xCu0.2Zn0.5Fe2O4, have consistently shown the characteristic diffraction peaks of the cubic spinel lattice with the space group Fd-3m. researchgate.netfrontiersin.orgnih.gov
The distribution of cations between the A and B sites is a crucial factor that influences the material's properties. In CdxZn1-xFe2O4, up to a cadmium substitution of x = 0.75, Cd²⁺ ions have been found to exclusively replace Zn²⁺ ions at the tetrahedral sites. researchgate.net Cadmium ferrite (B1171679) (CdFe2O4) itself crystallizes in a spinel structure where Cd²⁺ ions typically occupy the tetrahedral sites and Fe³⁺ ions are located at the octahedral sites. mdpi.com However, some degree of "inversion" can occur, where some Fe³⁺ ions occupy A sites and Cd²⁺ ions occupy B sites. For example, CdFe2O4 and ZnFe2O4 have been reported to be 14% and 21% inverse, respectively. researchgate.net In CdxCu1-xAl2O4 spinels, Cd²⁺ ions also show a strong preference for tetrahedral sites. researchgate.net
The lattice parameter of the cubic spinel structure in cadmium-zinc ferrites is sensitive to the composition. As the larger Cd²⁺ ions replace the smaller Zn²⁺ ions, an increase in the lattice parameter is generally observed. For instance, in Zn1-xCdxFe2O4, the lattice constant increases with increasing cadmium content. researchgate.net A similar trend is seen in CdxZn1-xFe2O4@SiO2 nanocomposites. researchgate.net However, in more complex systems like CdxMg0.3-xCu0.2Zn0.5Fe2O4, the lattice parameter may initially decrease before increasing with further substitution, reflecting a more complex cation distribution. frontiersin.org
The table below presents structural data for various cadmium-zinc ferrites with a cubic spinel structure.
| Compound | Composition (x) | Space Group | Cation Distribution Details | Reference |
| Zn1-xCdxFe2O4 | 0.0 to 1.0 | Fd-3m | Cd²⁺ replaces Zn²⁺ at tetrahedral sites (up to x=0.75) | researchgate.net |
| CdxMg0.3-xCu0.2Zn0.5Fe2O4 | 0.00 to 0.20 | Fd-3m | Complex cation distribution | frontiersin.org |
| CdxNi0.5-xCu0.2Zn0.3Fe2O4 | 0 to 0.50 | Fd-3m | --- | mdpi.com |
| NixCd1-xAl0.1Fe1.9O4 | 0.0 to 1.0 | Fd-3m | --- | nih.gov |
| ZnxCd0.375-xCo0.625Fe2O4 | 0, 0.075, 0.125, 0.25 | Fd-3m | Inverse cubic spinel structure | sci-hub.se |
| CdFe2O4 | --- | --- | Typically Cd²⁺ in tetrahedral sites, Fe³⁺ in octahedral sites | mdpi.com |
The crystallography of cadmium-zinc (Cd-Zn) intermetallic compounds reveals a variety of structures, often forming as derivatives of simpler, high-symmetry structures through processes like the formation of long-period superlattices and distortions. arxiv.org These complex structures are influenced by factors such as atomic size differences and electron concentration. arxiv.org
For example, the Au-Cd system, which is isoelectronic to the Cu-Zn system, exhibits a much more complex phase diagram. arxiv.org Intermetallic phases in the Au-Cd system tend to form long-period ordered superstructures rather than the simple high-symmetry structures seen in Cu-Zn. arxiv.org This complexity arises from the interplay between electrostatic forces, which favor close-packed structures, and the band structure energy, which can be minimized through the formation of these superstructures. arxiv.org
In the Na-Au-Zn system, two intermetallic phases, Na0.97(4)Au2Zn4 and Na0.72(4)Au2Zn2, have been identified as modulated derivatives of the K0.37Cd2 structure type. acs.org Na0.97(4)Au2Zn4 crystallizes in the tetragonal space group P4/mbm and is a superstructure of K0.37Cd2. acs.org Na0.72(4)Au2Zn2 is an incommensurately modulated derivative of the same parent structure. acs.org
Ternary intermetallic compounds involving rare earth elements, a transition metal, and either zinc or cadmium also exhibit interesting structural chemistry. The structures are often related, with cadmium and zinc compounds showing similar crystallographic features. researchgate.net For instance, several equiatomic RETZn compounds (where RE is a rare earth element and T is a transition metal) crystallize with the ZrNiAl or TiNiSi/KHg2 structure types. dokumen.pub In these structures, zinc and the transition metal form three-dimensional networks that host the rare earth elements. dokumen.pub
The formation of ordered superstructures is a significant feature in many intermetallic compounds containing zinc and cadmium. These ordering variants often arise from simple high-symmetry parent structures.
In the Au-Cd system, the preference for long-period ordered superstructures is a prominent example. arxiv.org The relatively large difference in atomic numbers between gold (79) and cadmium (48) leads to a high structure factor for superstructure reflections, which stabilizes these ordered arrangements. arxiv.org
The Na-Au-Zn system provides another illustration of ordering. The compounds Na0.97(4)Au2Zn4 and Na0.72(4)Au2Zn2 are commensurately and incommensurately modulated derivatives, respectively, of the K0.37Cd2 structure. acs.org This indicates a long-range ordering of the constituent atoms.
In the Zn-rich portion of the Zn-Pd phase diagram, a series of γ-brass related structures have been investigated. Single-crystal X-ray diffraction has identified several "phases" that can be described as long-period superlattices. acs.org These structures can be understood as intergrowths of different building blocks, leading to complex ordering.
The formation of these ordered variants is not limited to binary and ternary systems. Even in more complex systems, such as those involving rare earth metals, transition metals, and either zinc or cadmium, ordering plays a crucial role in defining the crystal structure. researchgate.netdokumen.pub For example, new intermetallic zinc compounds have been found to exhibit ordering variants of the KHg2 and LT-SrZn5 types. uni-muenster.de Similarly, CaRu2Zn10, SrRu2Zn10, and EuRu2Zn10 are new ordering variants of intermetallic compounds with orthorhombically distorted structures. researcher.life
The study of these ordering variants is essential for understanding the fundamental principles that govern the formation of complex intermetallic phases. The tendency for long-period superstructures and modulated structures highlights the intricate interplay of electronic and geometric factors in these systems. arxiv.orgdiva-portal.org
Microstructural and Morphological Characterization
The microstructure and morphology of cadmium-zinc compounds, which describe the size, shape, and arrangement of grains and particles, are critical to their physical and chemical properties. These features are often investigated using techniques like Scanning Electron Microscopy (SEM) and Field Emission Scanning Electron Microscopy (FESEM).
In cadmium-zinc ferrites, the morphology is influenced by the synthesis method and composition. For CdxMg0.3-xCu0.2Zn0.5Fe2O4 nanoparticles, FESEM images revealed that the particle size is consistent with changes in the lattice parameter. frontiersin.org The grains themselves are composed of smaller crystallites. frontiersin.org For CdxZn1-xFe2O4 ferrites prepared by a co-precipitation method, FESEM showed an increase in particle size from 47.14 nm to 210 nm as the cadmium concentration increased. rdd.edu.iq This is attributed to the larger ionic radius of cadmium compared to zinc. rdd.edu.iq In ZnxCd0.375-xCo0.625Fe2O4 ferrites, SEM analysis revealed cubic and spherical shaped particles. sci-hub.se
For thin films, the morphology can be tailored by deposition conditions and composition. In spray-deposited ternary CdZnS thin films, SEM analysis showed that zinc doping modifies the morphology from clustered grains to nanosized, needle-shaped grains. aaru.edu.jo For CdxZn1-xS thin films prepared by chemical bath deposition, SEM micrographs indicated that the films uniformly cover the substrate. researchgate.net Zinc doping was observed to have a significant effect on the surface morphology, with the appearance of spheroid-shaped growths. researchgate.net
In the case of CdZnTe thin films, FESEM and SEM analyses show smooth and uniformly sized spherical grains, which can be distributed singly or in clusters. chalcogen.ro The average grain size in one study was found to be 12.33 nm. chalcogen.ro The elemental particles of CdZnTe can agglomerate to form nanoclusters. chalcogen.ro
The table below summarizes the morphological characteristics of various cadmium-zinc systems.
| Compound System | Synthesis/Deposition Method | Key Morphological Features | Influencing Factors | Reference |
| CdxMg0.3-xCu0.2Zn0.5Fe2O4 | Citrate auto-combustion | Grains composed of smaller crystallites | Composition (x) | frontiersin.org |
| CdxZn1-xFe2O4 | Co-precipitation | Particle size increases with Cd content (47.14 to 210 nm) | Cadmium concentration | rdd.edu.iq |
| ZnxCd0.375-xCo0.625Fe2O4 | Co-precipitation | Cubic and spherical shaped particles | --- | sci-hub.se |
| CdZnS Thin Films | Spray pyrolysis | Clustered grains to needle-shaped grains | Zinc doping | aaru.edu.jo |
| CdxZn1-xS Thin Films | Chemical bath deposition | Uniform coverage, spheroid growths | Zinc doping | researchgate.net |
| CdZnTe Thin Films | Chemical bath deposition | Smooth, uniform spherical grains (avg. size 12.33 nm), can form nanoclusters | --- | chalcogen.ro |
Scanning Electron Microscopy (SEM) for Surface Morphology and Nanostructure Visualization
Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface morphology and nanostructure of cadmium-zinc materials. SEM analysis reveals detailed information about particle shape, size distribution, and surface topography, which are crucial for understanding the material's properties and potential applications.
In the study of CdₓMg₀.₃₋ₓCu₀.₂Zn₀.₅Fe₂O₄ ferrites, SEM images showed that the particle size is slightly larger than the crystallite size, as grains are composed of multiple crystallites. frontiersin.org For CdZnS nanocomposites, SEM micrographs revealed that the particles exist in cluster form, with some clusters exhibiting a needle-like shape with an average size of less than 10 µm, confirming their nano-range dimensions. scirp.org Similarly, SEM analysis of cadmium-doped zinc oxide (ZnO) nanoparticles identified a transformation in microstructure from nanoparticles to a jasmine flower-like structure with 5% cadmium doping. researchgate.net
The surface morphology of cadmium-zinc alloy thin films, prepared by spray pyrolysis, has also been examined using SEM. scientific.net It was observed that the film's morphology changes from nano-fiber to granular with increasing cadmium concentration. scientific.net In another study, SEM analysis of spontaneously formed whisker crystals of tin, zinc, and cadmium showed them to be single crystals, typically around 2µm in diameter and up to 10mm long. hlinstruments.com The surface of these whiskers can be either smooth or feature longitudinal striations. hlinstruments.com
Furthermore, in the context of biosorption, SEM has been used to observe the surface of materials after the removal of cadmium and zinc from aqueous solutions. For instance, SEM analysis of ash from the gasification of poultry feathers confirmed the presence of cadmium and zinc on the ash surface after the adsorption process. bibliotekanauki.pl Similarly, when Lemna polyrhiza L. was exposed to cadmium, SEM images revealed a shiny, crystalline, and white surface, indicating cadmium absorption, in contrast to the non-shiny, porous surface of the control plant. cabidigitallibrary.org
Interactive Data Table: SEM Observations of Cadmium-Zinc Systems
Below is a summary of SEM findings for various cadmium-zinc materials. Use the search bar to filter the table by material or observed morphology.
| Material System | Preparation Method | Key SEM Findings | Reference |
| CdₓMg₀.₃₋ₓCu₀.₂Zn₀.₅Fe₂O₄ | Citrate auto-combustion | Grains composed of smaller crystallites. | frontiersin.org |
| CdZnS Nanocomposite | Modified metathesis reaction | Nanoparticles in cluster form, some with needle-like shapes (<10 µm). | scirp.org |
| Cadmium-doped ZnO | Precipitation | Microstructure transformation from nanoparticles to jasmine flower-like structures at 5% Cd doping. | researchgate.net |
| CdZn Alloy Thin Films | Spray Pyrolysis | Morphology changes from nano-fiber to granular with increasing Cd concentration. | scientific.net |
| Zn, Cd Whisker Crystals | Electroplating | Single crystals (~2µm diameter, up to 10mm length), smooth or with longitudinal striations. | hlinstruments.com |
| Poultry Feather Ash | Gasification | Presence of Cd and Zn deposits on the ash surface after adsorption. | bibliotekanauki.pl |
| Lemna polyrhiza L. | Biosorption | Shiny, crystalline surface after Cd absorption, indicating surface deposition. | cabidigitallibrary.org |
| Tungsten-doped Cadmium Zinc Phosphate (B84403) | Not specified | Well-ordered nanoparticles with a homogeneous distribution. | rsc.org |
Transmission Electron Microscopy (TEM) for Nanoparticle and Microstructure Elucidation
Transmission Electron Microscopy (TEM) provides high-resolution imaging essential for elucidating the size, shape, and internal microstructure of cadmium-zinc nanoparticles.
In the characterization of CdZnS nanocomposites, High-Resolution Transmission Electron Microscopy (HRTEM) analysis showed well-resolved nanoparticles with sizes ranging from 2 to 10 nm. scirp.org This sizing was consistent with evaluations made from the blue shift in the UV-Vis absorption band. scirp.org For cadmium oxide (CdO) nanoparticles synthesized by laser ablation, TEM images confirmed that the nanoparticles are approximately spherical and their size decreases with an increase in laser pulse energy. medcraveonline.com Similarly, TEM has been instrumental in measuring the primary size of synthesized zinc oxide nanoparticles (ZnO-NPs), revealing particle sizes from 2.3 nm to 50.34 nm, with an average distribution of 13.33 nm. nih.gov The images often show roughly spherical nanoparticles, many with facets, and selected area electron diffraction (SAED) patterns confirm the preferred orientation of the nanocrystals. nih.gov
Porosity and Specific Surface Area Determination (e.g., Brunauer–Emmett–Teller (BET) Analysis)
The Brunauer–Emmett–Teller (BET) analysis is a critical technique for determining the specific surface area, pore volume, and pore size distribution of materials, which are vital parameters for applications in catalysis, adsorption, and energy storage.
For cadmium zinc phosphide (B1233454) (CdZnP) materials, BET analysis revealed a moderate specific surface area of 7.2577 m²/g. rsc.org The total pore volume was found to be 7.3461 × 10⁻³ cm³/g, with a mean pore diameter of 4.0487 nm, indicating a mesoporous structure. rsc.org Such characteristics are typical for crystalline semiconductor materials and provide insight into their potential for applications where surface interactions are important. rsc.org
In the case of amorphous metal-organic frameworks (aMOFs) involving zinc and cadmium, the specific surface area (SBET) was highly dependent on the sample pretreatment and activation temperature. rsc.org For instance, the highest SBET values were achieved for freeze-dried materials activated at 80 °C, reaching 830 m²/g for a zinc-based MOF (UPJS-13) and 1057 m²/g for a cadmium-based MOF (UPJS-14). rsc.org
The modification of materials can significantly alter their surface properties. For example, high-energy milling of activated zeolite resulted in an increased surface area from 69.48 m²/g to 97.9 m²/g, which is expected to enhance its adsorption capabilities for ions like Cd(II) and Zn(II). researchgate.net Biochar, another material considered for heavy metal remediation, can exhibit a high surface area comparable to activated carbon, making it effective for removing metals like cadmium and zinc. celignis.com
Interactive Data Table: BET Surface Area and Porosity of Cadmium-Zinc Materials
This table summarizes the specific surface area and porosity data for different cadmium-zinc related materials. You can search for specific materials or properties.
| Material | Specific Surface Area (SBET) (m²/g) | Total Pore Volume (cm³/g) | Mean Pore Diameter (nm) | Reference |
| Cadmium Zinc Phosphide (CdZnP) | 7.2577 | 7.3461 × 10⁻³ | 4.0487 | rsc.org |
| Zinc-based aMOF (UPJS-13) | 830 | Not specified | Not specified | rsc.org |
| Cadmium-based aMOF (UPJS-14) | 1057 | Not specified | Not specified | rsc.org |
| Activated Zeolite (unmilled) | 69.48 | Not specified | Not specified | researchgate.net |
| Activated Zeolite (milled) | 97.9 | Not specified | Not specified | researchgate.net |
Phase Diagram Construction and Thermodynamic Equilibria
Experimental Determination of Cadmium-Zinc Phase Diagrams under Varying Conditions (e.g., High Pressure)
The experimental determination of phase diagrams is fundamental to understanding the behavior of cadmium-zinc systems under different temperatures and pressures. High-pressure studies are particularly important as they can induce phase transitions to new structures with different properties.
For the Cd-Zn-Te system, vapor pressure measurements have been conducted at temperatures ranging from 700 to 1300 K. researchgate.net These experiments allowed for the construction of the complete P–T projection of the phase diagram for the quasi-binary Cd₁₋ₓZnₓTe system. researchgate.net The study traced the transformation of the P–T projection across the entire range of the Cd₁₋ₓZnₓTe solid solution as a function of ZnTe concentration. researchgate.net
High-pressure studies on related cadmium compounds provide insight into the types of phase transitions that can occur. For instance, cadmium telluride (CdTe) undergoes a phase transition from the zinc blende to the rock salt structure at a pressure of approximately 33 kb at room temperature. kyoto-u.ac.jp This transition is accompanied by a significant decrease in electrical resistance. kyoto-u.ac.jp The phase boundary between the zinc blende and rock salt structures has a negative slope, indicating that the transition pressure decreases with increasing temperature. kyoto-u.ac.jp Similarly, cadmium selenide (B1212193) (CdSe) transitions from the wurtzite to the rock salt structure at around 24.1 kb at room temperature, also with a negative P-T slope. kyoto-u.ac.jp
Studies on pure zinc up to 140 GPa have shown that it maintains a hexagonal close-packed (hcp) crystal structure up to its melting temperature. researchgate.net However, the axial ratio (c/a) of the hcp phase decreases under compression, and an isomorphic second-order phase transition is suggested to occur around 10 GPa where the axial ratio reaches the ideal value of √(8/3). researchgate.net
Thermodynamic Modeling of Cadmium-Zinc Systems (e.g., Associated Solution Models, Quasiregular Models)
Thermodynamic modeling is essential for predicting and understanding phase equilibria in cadmium-zinc systems, often complementing experimental data. Various models are employed to describe the thermodynamic properties of different phases.
For the Cd-Zn system, a re-evaluation of thermodynamic and phase diagram data has been performed using a least-squares optimization technique to determine parameters for the excess Gibbs energy of each phase. researchgate.net This allows for the calculation of stable and metastable equilibrium diagrams. researchgate.net
In more complex ternary systems, such as Cd-Zn-Te, an associated solution model for the liquid phase and a quasiregular model for the pseudobinaries have been used to fit the phase diagram and thermodynamic data. researchgate.net This approach allows for the calculation of features of the related Hg-Cd-Zn-Te quaternary system with no additional adjustable parameters. researchgate.net
For the As-Cd-Zn system, the Modified Quasichemical Model (MQM) in the Pair Approximation has been used for the liquid phase, while the Compound Energy Formalism (CEF) was applied to the solid solutions. polymtl.ca This comprehensive thermodynamic assessment allows for the prediction of phase equilibria across the entire composition range. polymtl.ca The modeling of zinc and cadmium ion removal from aqueous solutions using synthetic zeolite A has also been investigated, with isotherm models like Langmuir, Freundlich, and Dubinin-Radushkevich being used to analyze equilibrium sorption data. nih.gov
Solid-State Phase Equilibria in Cadmium-Zinc Chalcogenide Systems (e.g., Sulfide, Telluride)
Cadmium-zinc chalcogenides (sulfides, selenides, tellurides) are important semiconductor alloys whose properties are dictated by their solid-state phase equilibria.
The CdTe-ZnTe system forms a solid solution, and experimental data on its thermodynamic properties have been used to determine the regions of binodal decomposition. researchgate.net The critical temperature and concentration for decomposition in CdTe-ZnTe solid solutions were found to be 407 K and 0.38 mole fractions of zinc, respectively. researchgate.net
In the broader context of II-VI compounds, density functional theory (DFT) calculations have been used to study the phase stability of ZnX, CdX, and HgX (X = S, Se, Te). aip.org For zinc and cadmium chalcogenides, the wurtzite and zinc blende structures are the dominant equilibrium phases. aip.orgmassey.ac.nz Thermodynamic modeling has been used to estimate the polymorphic phase transition temperatures between the sphalerite (zinc blende) and wurtzite structures for zinc chalcogenides. agh.edu.pl
A method for determining stoichiometry deviation in cadmium and zinc chalcogenides has been developed based on the temperature dependence of the partial pressures of components during evaporation in a limited volume. pensoft.net This is crucial as intrinsic point defects in these materials are electrically active and significantly influence their properties. pensoft.net The complete decomposition of II-VI compounds in the vapor phase into metal atoms and chalcogen molecules is a key aspect of their high-temperature behavior. pensoft.net
Electronic Structure and Spectroscopic Investigations of Cadmium Zinc Materials
Electronic Band Structure and Density of States Analysis
The electronic properties of cadmium-zinc materials are fundamentally governed by their electronic band structure and the corresponding density of states. These characteristics dictate the materials' electrical conductivity, optical absorption, and potential for various electronic and optoelectronic applications.
Theoretical and Computational Approaches for Electronic Structure (e.g., Density Functional Theory (DFT))
Density Functional Theory (DFT) has emerged as a powerful and widely used computational tool for investigating the electronic structure of cadmium-zinc materials and their alloys. tandfonline.comnih.govfrontiersin.org This first-principles method allows for the calculation of various properties, including lattice constants, band structures, and density of states, providing valuable insights into the materials' behavior at a quantum mechanical level. columbia.educhalcogen.roamazonaws.com
DFT calculations are often performed using different approximations for the exchange-correlation functional, such as the Local Density Approximation (LDA) and the Generalized Gradient Approximation (GGA). columbia.eduamazonaws.comresearchgate.net While these approximations are computationally efficient, they are known to sometimes underestimate the band gap of semiconductors. columbia.edupnu.edu.ua To address this, more advanced techniques like the Hubbard-corrected functionals (e.g., GGA+U) and hybrid functionals (e.g., PBE0) are employed to obtain more accurate band gap values. columbia.eduamazonaws.compnu.edu.ua The full-potential linearized augmented plane wave (FP-LAPW) method is a common approach used in conjunction with these functionals to solve the Kohn-Sham equations. tandfonline.comresearchgate.net
These theoretical approaches have been successfully applied to a range of cadmium-zinc compounds, including CdS, CdSe, CdTe, and their alloys with zinc. columbia.educhalcogen.ropnu.edu.ua For instance, DFT studies have been used to analyze the structural and electronic properties of CdS in both its zinc-blende and wurtzite phases. columbia.eduamazonaws.com Furthermore, first-principles calculations have been instrumental in assessing the stability and miscibility of complex quaternary alloys like Cd₁₋ₓZnₓOᵧS₁₋ᵧ. nih.gov The insights gained from these computational studies are crucial for designing new materials with tailored electronic properties for specific applications.
Investigation of Electronic Bandgap Variation with Composition and Doping
The ability to tune the electronic bandgap of cadmium-zinc materials by altering their composition and introducing dopants is a key area of research, enabling the engineering of materials for specific optical and electronic devices.
Compositional Variation:
The bandgap of ternary and quaternary alloys of cadmium and zinc can be systematically varied by adjusting the relative concentrations of the constituent elements. For instance, in Cd₁₋ₓZnₓS thin films, the energy band gap increases almost linearly with increasing zinc concentration (x), ranging from approximately 2.40 eV for pure CdS to 3.16 eV for higher zinc content. tandfonline.com Similarly, for Cd₁₋ₓZnₓSe alloys, the bandgap increases with the incorporation of zinc. omicsonline.org In the case of CdZnTe (CZT), the bandgap can be tuned between 1.49 and 2.26 eV by varying the zinc proportion. nih.gov Alloying ZnSe with CdTe has also been shown to monotonically decrease the bandgap from 2.58 eV to 1.75 eV as the CdTe mass ratio increases. nih.gov
This tunability allows for the creation of materials with specific optical absorption and emission characteristics. For example, CdZnS is attractive for solar cell applications due to its wider bandgap compared to CdS. tandfonline.com
Doping Effects:
Introducing dopants into cadmium-zinc materials provides another avenue for modifying their electronic bandgap. In cadmium-doped zinc oxide (CdZnO) nanocrystals, the variation of the bandgap with cadmium concentration can be complex, showing instances of both red and blue shifts depending on the interplay between the composition and quantum confinement effects. ustc.edu.cn For example, as the cadmium to zinc molar ratio increases, the bandgap can initially decrease, then increase, and then decrease again. ustc.edu.cn In CdZnO thin films, the direct band gap has been observed to decrease from 3.2 eV to 2.97 eV with increasing cadmium composition. researchgate.net
The introduction of other elements can also influence the bandgap. For example, adding a small amount of selenium to CdZnTe has been investigated to suppress defect formation and further engineer the bandgap. osti.govresearchgate.net Doping CdS/ZnS core/shell quantum dots with copper has been shown to decrease the bandgap as the copper concentration increases. mdpi.com
The following table summarizes the observed bandgap variations in different cadmium-zinc material systems:
| Material System | Composition/Dopant Variation | Observed Bandgap Trend | Bandgap Range (eV) | Reference(s) |
| Cd₁₋ₓZnₓS | Increasing Zn content (x) | Increase | 2.40 - 3.16 | tandfonline.com |
| Cd₁₋ₓZnₓSe | Increasing Zn content (x) | Increase | 1.90 - 2.42 | omicsonline.org |
| CdZnTe | Varying Zn content | Tunable | 1.49 - 2.26 | nih.gov |
| ZnSe alloyed with CdTe | Increasing CdTe mass ratio | Decrease | 2.58 - 1.75 | nih.gov |
| Cd-doped ZnO | Increasing Cd/Zn molar ratio | Complex (red/blue shifts) | 3.375 - 3.508 | ustc.edu.cn |
| CdZnO thin films | Increasing Cd composition | Decrease | 3.2 - 2.97 | researchgate.net |
| Cu-doped CdS/ZnS QDs | Increasing Cu concentration | Decrease | - | mdpi.com |
Evidence and Implications of Spin-Orbit Splitting in Zinc and Cadmium Compounds
Spin-orbit coupling, an interaction between an electron's spin and its orbital motion, plays a significant role in determining the electronic band structure of zinc and cadmium compounds, particularly those containing heavier elements. This interaction can lead to the splitting of energy levels, a phenomenon known as spin-orbit splitting.
Evidence for spin-orbit splitting in these materials comes from both experimental observations and theoretical calculations. Photoelectron spectroscopy of gaseous zinc, cadmium, and mercury halides has revealed spin-orbit splitting of the πg and πu molecular orbitals. rsc.org In these cases, the splitting in the iodides is more pronounced than in the bromides. rsc.org Far-ultraviolet reflectance measurements on various II-VI compounds, including CdS, CdSe, and CdTe, have identified a doublet structure at around 13.5 eV, which is attributed to a spin-orbit-split transition from the Cadmium 4d level, with an observed splitting of 0.6 eV. aps.org
Theoretical studies, often employing DFT, have been crucial in quantifying and understanding spin-orbit splitting. Calculations on zinc-blende compounds have shown that the spin-orbit splitting (ΔSO) generally increases with the atomic number of the anion. researchgate.net For instance, the splitting increases when moving from sulfides to selenides to tellurides. The effect of the cation is more complex; in more covalent compounds like many III-V materials, ΔSO increases with the cation's atomic number, while in more ionic II-VI compounds, it tends to decrease. researchgate.net
The implications of spin-orbit splitting are significant for the electronic and spintronic properties of these materials. The splitting of the valence band maximum into different sub-bands affects the optical properties and carrier dynamics. In diluted magnetic semiconductors, such as Mn-doped ZnSe, the interplay between the spin-orbit interaction (specifically the Dresselhaus effect in bulk materials and the Rashba effect in quantum wells) and the exchange coupling with magnetic ions leads to complex spin dynamics, including oscillations in the spin polarization. arxiv.org This tunability of spin-orbit coupling, for example through structural asymmetry in heterostructures like AlInSb/InSb/CdTe, is a key area of research for developing spintronic devices where electron spin, in addition to its charge, is utilized for information processing. aip.org Furthermore, strong spin-orbit coupling is a fundamental ingredient in the emergence of novel quantum phenomena, such as topological insulators, which have been predicted in materials like honeycomb HgTe under certain conditions. aps.org
Optical Spectroscopy
Optical spectroscopy techniques are indispensable for probing the electronic and vibrational properties of cadmium-zinc materials. These methods provide detailed information about optical transitions, energy levels, and the nature of chemical bonds within the material.
UV-Vis Absorption and Photoluminescence (PL) Spectroscopy for Optical Transitions
Ultraviolet-visible (UV-Vis) absorption and photoluminescence (PL) spectroscopy are powerful tools for characterizing the optical transitions in cadmium-zinc materials. UV-Vis spectroscopy measures the absorption of light as a function of wavelength, providing information about the electronic bandgap and other energy level transitions. Photoluminescence spectroscopy, on the other hand, involves exciting the material with light and measuring the emitted light, revealing details about radiative recombination processes and defect states.
In studies of Cd₁₋ₓZnₓS thin films, UV-Vis absorption spectra are used to determine the optical bandgap, which has been shown to vary with the zinc concentration. tandfonline.com The absorption edge in these materials typically shifts to shorter wavelengths (a blue shift) as the zinc content increases, corresponding to an increase in the bandgap. omicsonline.org For instance, the bandgap of Cd₁₋ₓZnₓS has been observed to increase from 2.40 eV to 3.16 eV with increasing x. tandfonline.com Similarly, in cadmium-doped zinc oxide, the optical bandgap can be tuned, with studies showing a shift from 3.2 to 2.97 eV as cadmium is incorporated. researchgate.net
Photoluminescence studies provide complementary information. For example, in Zn-doped CdS nanoparticles, a blue shift in the band-edge luminescence is observed due to the incorporation of zinc. ias.ac.in The PL spectra of Cd₀.₅Zn₀.₅S have shown an enhanced, broad emission centered around 529 nm. chalcogen.ro In copper-doped CdS/ZnS quantum dots, a sharp emission peak around 440-450 nm is attributed to the CdS quantum dots, while a broader emission at approximately 620 nm is associated with the copper ions. mdpi.com The intensity of these photoluminescence peaks can also provide insights into the presence of defect states and non-radiative recombination pathways.
The table below presents a summary of UV-Vis absorption and photoluminescence findings for various cadmium-zinc materials.
| Material | Technique | Key Findings | Reference(s) |
| Cd₁₋ₓZnₓS | UV-Vis Absorption | Bandgap increases with Zn content (2.40 to 3.16 eV). | tandfonline.com |
| Cd-doped ZnO | UV-Vis Absorption | Bandgap shifts from 3.2 to 2.97 eV with Cd incorporation. | researchgate.net |
| Zn-doped CdS | Photoluminescence | Blue shift in band-edge luminescence with Zn doping. | ias.ac.in |
| Cd₀.₅Zn₀.₅S | Photoluminescence | Enhanced, broad emission centered at 529 nm. | chalcogen.ro |
| Cu-doped CdS/ZnS QDs | Photoluminescence | Emission peaks at ~440-450 nm (CdS QDs) and ~620 nm (Cu ions). | mdpi.com |
| CdSe:Zn thin films | UV-Vis Absorption | Bandgap increases from 1.90 to 2.42 eV with increasing Zn concentration. | omicsonline.org |
| CdZnS thin films | UV-Vis Absorption | High transmittance (over 80%) in the visible region. | cinvestav.mx |
| CdZnS and CdZnS:PEO | UV-Vis Absorption | Bandgap increased from 3.0 eV to 3.1 eV with PEO. | chalcogen.ro |
Raman and Fourier Transform Infrared (FTIR) Spectroscopy for Vibrational and Bonding Analysis
Raman and Fourier Transform Infrared (FTIR) spectroscopy are powerful, non-destructive techniques used to investigate the vibrational modes and chemical bonding within cadmium-zinc materials. These methods provide insights into the crystal structure, phase purity, and the presence of specific chemical bonds.
Raman spectroscopy has been effectively used to study the vibrational modes in CdSe quantum dots embedded in a ZnSe matrix. journaldephysique.orgjournaldephysique.org The spectra can reveal the degree of intermixing at the interfaces. For instance, in CdSe/ZnSe systems, the observed vibrational modes can be explained in terms of ternary (Cd,Zn)Se modes, indicating some level of atomic mixing at the interface. journaldephysique.orgjournaldephysique.org In CdSe/ZnTe superlattices, Raman scattering has been used to identify interface vibrational modes that are localized at the Zn-Se bonds formed at the interface. aps.orgaps.org
FTIR spectroscopy is particularly useful for identifying the functional groups and chemical bonds present in a material. In the synthesis of cadmium-doped zinc oxide nanocrystals, infrared analysis helps to confirm the alloyed structure. ustc.edu.cn FTIR spectra of materials like cadmium zinc sulphide are available in spectral databases and can be used for material identification. inoe.ro Studies on cadmium zinc lithium-borate glasses have also utilized FTIR and Raman spectroscopy to analyze their microstructure. researchgate.net Furthermore, FTIR has been used to study the perturbation of the vibrational spectra of acetonitrile (B52724) when it coordinates with zinc and cadmium ions in solution, providing information about the metal-ligand interactions. rsc.org
The following table summarizes some key findings from Raman and FTIR studies on cadmium-zinc materials.
| Material System | Spectroscopic Technique | Key Findings | Reference(s) |
| CdSe quantum dots in ZnSe | Raman Spectroscopy | Evidence of intermixing at the interface, with the formation of ternary (Cd,Zn)Se vibrational modes. | journaldephysique.orgjournaldephysique.org |
| CdSe/ZnTe superlattices | Raman Spectroscopy | Observation of interface vibrational modes localized at Zn-Se bonds. | aps.orgaps.org |
| Cadmium-doped ZnO nanocrystals | FTIR Spectroscopy | Confirmation of the alloyed structure. | ustc.edu.cn |
| Cadmium zinc lithium-borate glasses | FTIR and Raman Spectroscopy | Analysis of the glass microstructure. | researchgate.net |
| Zinc and Cadmium nitrates in acetonitrile | FTIR and Raman Spectroscopy | Characterization of metal-ligand interactions through perturbations in the solvent's vibrational spectra. | rsc.org |
| CdS/CdSe superlattices | First-principles calculations of vibrational spectra | Prediction of folded acoustic and confined optical modes. | ioffe.ru |
Optical Conductivity, Reflectance, Refractive Index, and Absorption Coefficient Studies
The optical properties of cadmium-zinc materials, such as cadmium zinc telluride (CdZnTe), cadmium zinc sulfide (B99878) (CdZnS), and cadmium zinc selenide (B1212193) (ZnCdSe), are critical for their application in optoelectronic devices. Studies on these properties provide insight into their electronic band structure and light-matter interactions.
The optical conductivity of Zn₁₋ₓCdₓSe semiconductors has been shown to be significant in the energy range of 4.37 eV to 10.82 eV. frontiersin.org For instance, the ZnSe compound exhibits maximum optical conductivity at an incident energy of 6.04 eV. frontiersin.org Similarly, for CdZnTe, analysis of reflectance data reveals sharp and narrow exciton (B1674681) peaks at low temperatures, just above the band-gap region, which is evidence of excitonic absorptions common in direct band-gap semiconductors. nasa.gov The optical conductivity for (Cdₓ–Zn₁₋ₓ)S films has also been investigated to optimize their use in solar cells. researchgate.net
Reflectance spectra are also a key area of investigation. For (Cd-Zn)S films on aluminum substrates, a lower reflectance is observed around 450 nm in Ho-doped films and between 350-400 nm in Tb-doped films. srce.hr In far-infrared (FIR) reflectance spectroscopy of bulk Cd₁₋ₓZnₓTe, the conductivity was found to decrease as the zinc composition (x) increased. researchgate.net
The refractive index (n) is a fundamental optical property. For cadmium zinc telluride (CdZnTe), the refractive index is approximately 3.09. azom.com Detailed studies have measured the refractive index of CdZnTe at a wavelength of 10.68 μm across various cryogenic temperatures, finding a value of 2.6371 ± 0.0022 at 12.57 K. spiedigitallibrary.orgarxiv.org The temperature dependence of the refractive index between 12.57 K and 70.57 K was determined to be (5.8 ± 0.3) × 10⁻⁵ K⁻¹. spiedigitallibrary.orgarxiv.org For thin films of cadmium zinc sulfide (CdZnS), the refractive index has been reported in the range of 1.05 to 1.15 for films deposited by chemical bath deposition (CBD) and 1.5 to 2.65 for those deposited by successive ionic layer adsorption and reaction (SILAR). idosr.org In Zn₁₋ₓCdₓSe alloys, a decreasing trend in the refractive index is observed as the concentration of cadmium increases. frontiersin.org
The absorption coefficient (α) indicates how far into a material light of a particular wavelength can penetrate. For Zn₁₋ₓCdₓSe, the absorption peak decreases as cadmium content increases. frontiersin.org Studies on evaporated films of CdS and ZnS show that the absorption coefficient of CdS is dependent on the deposition rate in the 0.6μ to 6μ wavelength range. optica.org The absorption coefficient can be calculated using the formula α = 2.303 A/t, where A is the absorbance and t is the film thickness. ijstm.com In p-type low-resistivity CdZnTe crystals, the temperature dependence of the absorption coefficient has been measured to understand the causes of infrared absorption. researchgate.net
Table 1: Optical Properties of Various Cadmium-Zinc Compounds
| Compound | Property | Value/Range | Reference |
|---|---|---|---|
| CdZnTe | Refractive Index | 3.09 | azom.com |
| CdZnTe | Refractive Index (at 10.68 µm, 12.57 K) | 2.6371 ± 0.0022 | spiedigitallibrary.orgarxiv.org |
| CdZnTe | Extinction Coefficient | 7.360 e-2 | azom.com |
| CdZnS (CBD) | Refractive Index | 1.05 – 1.15 | idosr.org |
| CdZnS (SILAR) | Refractive Index | 1.5 – 2.65 | idosr.org |
| ZnCdSe | Absorption Peak | Decreases with increasing Cd | frontiersin.org |
| ZnCdSe | Optical Conductivity | Active in 4.37 eV–10.82 eV range | frontiersin.org |
Electrochemical Spectroscopy and Charge Transfer Dynamics
Electrochemical methods are pivotal in understanding the redox behavior, charge transfer kinetics, and interfacial properties of cadmium-zinc systems, which is essential for applications like energy storage, sensors, and corrosion protection. rsc.orgatenaeditora.com.brrsc.org
Cyclic Voltammetry (CV) for Electrochemical Behavior and Redox Processes
Cyclic voltammetry is a powerful technique to study the electrochemical behavior of cadmium-zinc materials. In studies of cadmium and zinc ion complexation, CV has been used to determine stability constants. For complexes with hydroxyl-terminated polyamidoamine generation 2 dendrimers (PAMAM G2-OH), both cadmium and zinc were found to form poly-metal complexes with a maximum stoichiometry of four metal ions per dendrimer. utexas.edu The stronger interaction of Zn²⁺ with the dendrimer compared to Cd²⁺ was evidenced by a sharper decrease in the cathodic current and a larger half-wave potential shift. utexas.edu
CV studies are also crucial for understanding the electrodeposition of cadmium-zinc alloys and compounds. For the synthesis of cadmium zinc sulfide (CdZnS) thin films, CV analysis in aqueous solutions helped to determine suitable deposition potential ranges. academicjournals.org In the context of sacrificial anodes, zinc-aluminum-cadmium alloys exhibit specific electrochemical properties. hbsxy.com The open-circuit potential in seawater is typically in the range of -1.09 to -1.05 V, with a working potential between -1.05 and -1.00 V. hbsxy.com
Furthermore, CV has been employed to investigate the properties of more complex systems like tungsten-doped cadmium zinc phosphates (CZWP). rsc.orgrsc.org These studies identified that a 2.0% tungsten doping level leads to improved specific capacitance, indicating its potential for supercapacitor applications. rsc.orgrsc.org
Table 2: Electrochemical Properties of a Zinc-Aluminum-Cadmium Sacrificial Anode in Seawater
| Property | Value |
|---|---|
| Open Circuit Potential (V vs. SCE) | -1.09 ~ -1.05 |
| Working Potential (V vs. SCE) | -1.05 ~ -1.00 |
| Actual Capacitance (Ah/kg) | ≥780 |
| Current Efficiency (%) | ≥95 |
Data sourced from a study on Zn-Al-Cd sacrificial anodes. hbsxy.com
Electrochemical Impedance Spectroscopy (EIS) for Charge Transfer Resistance and Capacitance
Electrochemical Impedance Spectroscopy is used to probe the interfacial properties of electrodes, providing data on charge transfer resistance (Rct) and double-layer capacitance (Cdl). For tungsten-doped cadmium zinc phosphate (B84403) (CZWP) nanostructures, EIS studies confirmed that a 2.0% tungsten doping level resulted in enhanced charge transfer capabilities. rsc.orgrsc.org
In the study of sacrificial anodes, EIS is a valuable tool. The electrochemical properties of zinc-aluminum-cadmium alloys, which determine their effectiveness in cathodic protection, can be thoroughly characterized using this technique. hbsxy.com EIS has also been used to characterize modified electrodes for the detection of cadmium and zinc ions. nih.govmdpi.com For instance, a glassy carbon electrode modified with magnetite nanoparticles and fluorinated multi-walled carbon nanotubes was characterized by EIS before being used for the simultaneous determination of Cd(II) and other heavy metal ions. nih.gov
Studies on the oxidation of zinc in alkaline solutions using real-time EIS have shown that the capacitance of the surface film undergoes significant changes during charge transfer, indicating a strong electrification of the electrode/electrolyte interface during the process. acs.org Similarly, EIS measurements on a bismuth film electrode used for cadmium detection revealed that the presence of cadmium had no significant effect on the resistive and capacitive behavior of the electrode under the tested conditions. mdpi.com
Advanced Functional Properties and Applications of Cadmium Zinc Based Compounds
Optoelectronic Materials Applications
Cadmium-zinc based compounds are notable for their versatile optoelectronic properties, which can be precisely engineered by adjusting the cadmium-to-zinc ratio. This compositional control allows for the tuning of the material's bandgap, making it a valuable component in a wide array of light-emitting and light-detecting technologies.
The unique properties of cadmium-zinc sulfides, particularly in the form of quantum dots (QDs), have been leveraged to create advanced light-emitting diodes (LEDs). Researchers have successfully demonstrated deep blue LEDs using chemically synthesized Cd(1-x)Zn(x)S@ZnS core-shell quantum dots. nih.gov These devices exhibit color-saturated blue emission with a narrow spectral bandwidth, and a significant portion of the electroluminescence originates from the QD layers. nih.gov To enhance performance, composite films are often employed to facilitate hole injection into the quantum dot layers. nih.gov
Table 1: Performance of Cadmium-Zinc Based Light-Emitting Diodes
| Device Structure | Emitter Material | Emission Color/Wavelength (λmax) | Turn-on Voltage | External Quantum Efficiency (EQE) |
|---|---|---|---|---|
| Hybrid Organic/Inorganic | Cd(1-x)Zn(x)S@ZnS QDs | Deep Blue (434 nm & 454 nm) | 6 V | 0.1 - 0.3% |
| Inverted Structure | CdSe/ZnS QDs with ZTO ETL | Not Specified | 1.9 V | 3.97% |
| Core/Shell Structure | CdZnSe/ZnSe/ZnS/CdZnS QDs | Red | Not Specified | 20.2% |
| Core/Shell Structure | CdZnSe/ZnSe/ZnSeS/CdZnS QDs | Green | Not Specified | 19.2% |
Cadmium-zinc sulfide (B99878) (CdZnS) has emerged as a promising material for enhancing the performance of thin-film solar cells, often serving as a more transparent alternative to the commonly used cadmium sulfide (CdS) buffer layer. diva-portal.org By replacing CdS with CdZnS, a higher current can be generated because the wider bandgap of CdZnS reduces unwanted absorption of light, particularly in the shorter wavelength region. diva-portal.orgucf.edu This substitution allows more light to reach the absorber layer, improving the solar cell's spectral response. ucf.edu
In Copper-Indium-Gallium-Selenide (CIGS) and Copper-Zinc-Tin-Sulfide (CZTS) solar cells, the use of a CdZnS buffer layer has been shown to increase the short-circuit current. diva-portal.org Research on CIGS solar panels demonstrated that (Cd,Zn)S buffer layers, regardless of the deposition method, led to an improvement in conversion efficiency compared to cells with a conventional CdS buffer. hw.ac.uk The use of a mixed sulfide film like (Znx - Cd1-x)S can achieve an excellent lattice match with silicon and an energy gap exceeding 3.0 eV by adjusting the composition, which is advantageous for heterojunction solar cells. researchcommons.org
Table 2: Impact of CdZnS Buffer Layer on Solar Cell Efficiency
| Solar Cell Type | Absorber Layer | Buffer Layer | Efficiency | Comparison to CdS Buffer |
|---|---|---|---|---|
| CZTS | Copper-Zinc-Tin-Sulfide | CdZnS | 7.7% | Increased from 7.5% |
| CIGS | Copper-Indium-Gallium-Selenide | (Cd,Zn)S (CBD Method) | +0.5% absolute | Higher conversion efficiency |
The ability to tune the bandgap of cadmium-zinc based compounds by altering their composition is a key feature for their application in display technologies. For ternary semiconductors like Cadmium Zinc Sulfide (CdZnS), the energy gap can be controlled as a function of its composition, ranging between 2.42 eV for CdS and 3.70 eV for ZnS. researchgate.net This tunability allows for precise control over the optical properties of the material, making it suitable for applications from the visible to the ultraviolet (UV) spectrum. researchgate.net
In the context of display technologies, this tunability is crucial for achieving specific colors. For instance, deep blue light-emitting diodes have been developed based on Cd(1-x)Zn(x)S@ZnS quantum dots, achieving color-saturated emission with specific CIE (Commission Internationale de l'Eclairage) coordinates of (0.169, 0.024) and (0.156, 0.028) for different emission peaks. nih.gov Furthermore, dual-doping of cadmium oxide (CdO) with zinc and aluminum has been shown to broaden the range of achievable band gap values from 2.61 eV to 3.84 eV, underscoring the potential of these materials for various optoelectronic devices, including displays. nih.gov Green-emissive CdSe/CdZnS/ZnS quantum dots have also shown superior performance under UV and deep-ultraviolet light, making them suitable for light conversion in specialized communication and display systems. optica.org
Thermoelectric Materials Research
Thermoelectric materials can directly convert heat energy into electrical energy and vice-versa. Research into zinc-doped cadmium oxide has revealed its potential as an n-type thermoelectric material, particularly for high-temperature applications.
The efficiency of a thermoelectric material is quantified by the dimensionless figure of merit (ZT). For zinc-doped cadmium oxide, studies have shown that the introduction of zinc can significantly enhance its thermoelectric properties. researchgate.net Pure cadmium oxide is an n-type semiconductor with a figure of merit (ZT) of 0.30. researchgate.net Doping CdO with zinc has been found to be an effective strategy to improve its power factor, which is a key component of ZT. Research indicates that a 4% zinc doping concentration is sufficient to yield a high power factor of 10x10⁻⁴ W/mK² at a temperature of 1000K. researchgate.net This enhancement in the power factor suggests that zinc-doped cadmium oxide has a greater capability to convert waste heat into useful electrical energy, making it a promising n-type thermoelectric material. researchgate.netresearchgate.net
The thermoelectric figure of merit (ZT) is determined by the Seebeck coefficient (S), electrical conductivity (σ), and thermal conductivity (κ). In zinc-doped cadmium oxide, these properties are intricately linked. The Seebeck coefficient for CdO indicates that it is an n-type semiconductor. researchgate.net Doping with zinc influences the material's charge carrier concentration and mobility, which in turn affects both electrical and thermal conductivity.
Table 3: Thermoelectric Properties of Zinc-Doped Cadmium Oxide
| Material | Doping | Temperature (K) | Seebeck Coefficient (S) | Power Factor (PF) (W/mK²) | Figure of Merit (ZT) |
|---|---|---|---|---|---|
| Cadmium Oxide (CdO) | Pristine | Not Specified | n-type semiconductor | Not Specified | 0.30 |
Doping Strategies for Optimized Thermoelectric Performance (e.g., Scandium Doping)
Doping strategies are crucial for enhancing the thermoelectric (TE) properties of materials. In the case of cadmium-zinc based compounds, scandium doping has been investigated as an effective method to optimize performance. Scandium-doped zinc cadmium oxide (Sc-doped ZnCdO) has emerged as a promising n-type oxide thermoelectric material, particularly noted for its stability when sintered in air, which helps maintain oxygen stoichiometry. dtu.dkresearchgate.net
The primary benefit of alloying cadmium oxide (CdO) with zinc oxide (ZnO) is a significant reduction in thermal conductivity. dtu.dkrsc.org Research has shown that a molar ratio of 1:9 (CdO:ZnO) can decrease room temperature thermal conductivity by as much as sevenfold. dtu.dkdtu.dk This reduction in thermal conductivity is a key factor in improving the thermoelectric figure of merit (ZT). rsc.org
By carefully selecting the concentration of the scandium dopant, researchers have been able to achieve a high power factor. For instance, a power factor of 7.1 × 10⁻⁴ W m⁻¹ K⁻² at 1173 K has been reported. dtu.dkresearchgate.net This optimization led to a peak ZT value of approximately 0.3 at 1173 K for the composition Zn₀.₉Cd₀.₁Sc₀.₀₁O₁.₀₁₅. dtu.dkrsc.orgrsc.org This ZT value is among the highest reported for ZnO-based thermoelectric materials across a wide temperature range. rsc.org Notably, at 300 K, the ZT value of 0.012 for this Sc-doped compound is more than an order of magnitude higher than that of state-of-the-art nanostructured aluminum-doped zinc oxide (Al-doped ZnO), which has a ZT of 0.0013. researchgate.netrsc.org
An additional advantage of Sc-doped ZnCdO is its robustness in air at high temperatures, a characteristic where other n-type materials like Al-doped ZnO tend to experience rapid degradation of their electrical conductivity and ZT values. dtu.dkresearchgate.net
| Material Composition | Temperature (K) | Power Factor (W m⁻¹ K⁻²) | ZT Value | Reference |
|---|---|---|---|---|
| Zn₀.₉Cd₀.₁Sc₀.₀₁O₁.₀₁₅ | 1173 | 7.1 × 10⁻⁴ | ~0.3 | dtu.dkrsc.org |
| Zn₀.₉Cd₀.₁Sc₀.₀₁O₁.₀₁₅ | 300 | - | 0.012 | researchgate.netrsc.org |
| Nanostructured Al-doped ZnO (for comparison) | 300 | - | 0.0013 | researchgate.netrsc.org |
Energy Storage Technologies
Development of Supercapacitor Electrode Materials utilizing Cadmium Zinc Phosphates
Cadmium zinc phosphates (CdO-ZnO-P₂O₅) have been investigated as promising materials for supercapacitor electrodes. rsc.org These materials can be synthesized using methods such as the sol-gel route, which allows for the creation of crystalline structures with tunable properties. rsc.orgnih.gov The resulting nanostructures often exhibit a moderate specific surface area and a mesoporous, dual-porosity nature, which are advantageous for energy storage applications. rsc.org The development of these materials is driven by the need for clean and sustainable energy storage solutions. rsc.orgnih.gov Studies have explored the structural, morphological, and electrochemical specifications of these novel phosphate-based composites, demonstrating their potential in the energy storage field. rsc.org
Investigation of Advanced Battery Electrode Chemistries (e.g., Zinc-Nickel, Zinc-Organic Systems)
Zinc-Nickel Batteries: Zinc-nickel (Ni-Zn) secondary batteries are considered a promising energy storage technology due to their high safety, low cost, and environmental friendliness. researchgate.net The chemistry involves a stable nickel positive electrode and a lightweight zinc negative electrode. zincfive.com When paired with a highly conductive electrolyte, these cells can deliver high power and energy density with low impedance. zincfive.com A key advantage of Ni-Zn batteries is the absence of thermal runaway risk, making them inherently safer than some other battery chemistries. zincfive.comyoutube.com The stable, non-corroding nickel current collector contributes to a long operating life, potentially up to three times that of lead-acid batteries. zincfive.comyoutube.com However, challenges remain, particularly with the zinc anode, which can suffer from dendrite formation, deformation, passivation, and corrosion, affecting the battery's cycle life and stability. researchgate.net Research focuses on overcoming these issues through strategies like optimizing anode components and designing zinc structure and morphology. researchgate.net
Zinc-Organic Systems: Aqueous zinc-organic batteries (ZOBs) are emerging as an alternative to conventional batteries that use inorganic materials. rsc.org Organic compounds are attractive for use as cathode materials due to their high theoretical capacities, structural tunability, and environmental friendliness. rsc.orgoaepublish.combohrium.com Various types of organic materials are being investigated, including n-type, p-type, and bipolar-type electrode materials. rsc.orgproquest.com The energy storage mechanisms in ZOBs can involve the storage of Zn²⁺ ions, H⁺ ions, a co-storage of both, or anion storage. oaepublish.com For instance, in some systems, the active centers of the organic cathode, such as carbonyl groups (C=O), reversibly coordinate with Zn²⁺ during the discharge/charge cycle. oaepublish.com The design of suitable organic materials aims to achieve high capacity, good rate performance, and excellent long-term cycling. oaepublish.com
Optimization of Charge Transfer and Specific Capacitance through Doping
Doping is a key strategy for enhancing the performance of supercapacitor electrode materials. In the context of cadmium zinc phosphates, doping with elements like tungsten (W) has been shown to optimize charge transfer and specific capacitance. rsc.orgrsc.org
Electrochemical studies using cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) have demonstrated that the doping level influences performance. rsc.orgrsc.org For tungsten-doped cadmium zinc phosphates (CZWP), an optimal doping level of 2.0% W was identified for achieving improved electrochemical properties. rsc.orgrsc.org This optimization is attributed to enhanced charge transfer capabilities within the material. rsc.org The incorporation of dopants can also increase the thermal stability of the phosphate (B84403) compound. rsc.orgnih.gov These findings highlight that targeted doping is an effective method to create superior nanostructures for energy storage applications. rsc.org
Catalytic and Photocatalytic Functionality
Photocatalytic Degradation of Organic Pollutants (e.g., Dyes) using Cadmium-Zinc Oxides and Sulfides
Cadmium-zinc based compounds, particularly oxides and sulfides, have demonstrated significant potential as photocatalysts for the degradation of organic pollutants like textile dyes. nih.govresearchgate.net
Cadmium-Zinc Oxides: Nanocomposites of cadmium sulphide and zinc oxide (CdS/ZnO) have been effectively used for the degradation of rhodamine B (RhB) dye under visible light irradiation. nih.gov The photocatalytic performance can be tuned by altering the molar ratio of the precursors during synthesis. nih.gov Similarly, zinc oxide coupled with cadmium tungstate (B81510) (ZnO-CT) has been used as a nano-photocatalyst to degrade Congo red (CR) dye under natural solar light. researchgate.netovid.com In one study, the ZnO-CT nanocomposite achieved 97% degradation of CR after 90 minutes of irradiation. researchgate.netovid.com The enhanced activity is attributed to the presence of electron-withdrawing functional groups on the catalyst's surface, which helps to prolong the recombination of charge carriers. researchgate.net
Cadmium-Zinc Sulfides: Cadmium-zinc sulfide (e.g., Cd₀.₈Zn₀.₂S) nanoparticles have been used to modify titanate nanotubes, resulting in a photocatalyst with high visible-light activity. sci-hub.se This modified material was able to degrade rhodamine B with an efficiency of up to 96.6% after 90 minutes under visible light. sci-hub.se The incorporation of the ternary sulfide shifts the absorption edge of the material into the visible light spectrum, dramatically increasing its photocatalytic activity compared to the unmodified material. sci-hub.se Zinc sulfide (ZnS) itself is a non-toxic semiconductor that can be used to degrade pollutants, and its combination with cadmium sulfide (CdS) can improve photodegradation performance. analis.com.myresearchgate.net
| Photocatalyst | Pollutant Dye | Light Source | Degradation Efficiency | Time | Reference |
|---|---|---|---|---|---|
| CdS/ZnO (1:1 ratio) | Rhodamine B (RhB) | Visible Light | Best catalytic performance among ratios tested | - | nih.gov |
| ZnO-CT | Congo Red (CR) | Natural Solar Light | 97% | 90 min | researchgate.netovid.com |
| TiNTs/Cd₀.₈Zn₀.₂S | Rhodamine B (RhB) | Visible Light | 96.6% | 90 min | sci-hub.se |
Materials for Water Splitting Applications
Cadmium-zinc based compounds, particularly cadmium zinc sulfide (CdxZn1-xS), have emerged as significant photocatalytic materials for hydrogen production through water splitting. ku.ac.ae These materials are valued for their tunable band gaps and strong absorption of visible light, which constitutes a large portion of the solar spectrum. ku.ac.aea-star.edu.sg The efficiency of these photocatalysts is often evaluated by their hydrogen evolution rate and photocurrent density.
Alloying cadmium sulfide (CdS) and zinc sulfide (ZnS) into a solid solution (CdxZn1-xS) overcomes the individual limitations of the constituent materials. a-star.edu.sg While CdS can absorb solar energy due to its small band gap, it often requires a co-catalyst to produce hydrogen. a-star.edu.sg Conversely, ZnS has a large band gap that necessitates high-energy UV light for activation. a-star.edu.sg The CdxZn1-xS solid solution allows for a tunable response to visible light and can achieve high hydrogen evolution rates. a-star.edu.sg For instance, a solid solution of Cd0.3Zn0.7S was identified as highly active for photocatalytic water decomposition under visible light. researchgate.net
Researchers have developed various electrode systems to enhance performance. One such system involves TiO2/CdZnS/CdZnSe electrodes, which demonstrated a significant photocurrent density of 9.7 mA cm⁻² and a photon-to-hydrogen efficiency of 7.3 ± 0.1%. researchgate.net The rate of photocatalytically produced hydrogen for this system was approximately 172.8 mmol·h⁻¹·g⁻¹. researchgate.net Other studies have focused on Cd/Zn-based composites, with an optimized ZnS coating on CdS nanorods yielding a photocurrent density of 7.3 mA cm⁻² and a hydrogen production rate of 1.1 mmol g⁻¹ h⁻¹. acs.org
The use of sacrificial reagents, such as sulfide and sulfite (B76179) ions, is common in these systems to enhance hydrogen generation by minimizing the recombination of photo-generated electron-hole pairs. ijcea.org
| Material System | Key Performance Metric | Value | Source |
|---|---|---|---|
| TiO2/CdZnS/CdZnSe | Photon-to-Hydrogen Efficiency | 7.3 ± 0.1% | researchgate.net |
| TiO2/CdZnS/CdZnSe | Photocurrent Density | 9.7 mA cm⁻² | researchgate.net |
| TiO2/CdZnS/CdZnSe | H2 Production Rate | ~172.8 mmol·h⁻¹·g⁻¹ | researchgate.net |
| Cd/Zn-3 Composite (Optimized ZnS on CdS) | Photocurrent Density | 7.3 mA cm⁻² | acs.org |
| Cd/Zn-3 Composite (Optimized ZnS on CdS) | H2 Production Rate | 1.1 mmol g⁻¹ h⁻¹ | acs.org |
| PdS/CdS-ZnS | H2 Evolution Rate (max) | 3.8 mmol∙g⁻¹h⁻¹ | inoe.ro |
Influence of Doping and Nanostructuring on Catalytic Activity
The catalytic activity of cadmium-zinc based compounds for water splitting can be significantly enhanced through doping and nanostructuring. These strategies aim to address challenges such as the rapid recombination of photogenerated electron-hole pairs and photocorrosion. acs.orgresearchgate.net
Nanostructuring, which involves engineering the material's morphology at the nanoscale, has proven effective. One-dimensional nanostructures, such as Cd0.6Zn0.4S nanorods (CZS NR), have demonstrated excellent photocatalytic hydrogen production. rsc.org By creating rich sulfur vacancies on the surface of these nanorods, a hydrogen production activity of 59.3 mmol h⁻¹ g⁻¹ under visible light was achieved, which is reported to be the highest for CdZnS solid solution nanomaterials. rsc.org The creation of core-shell nanostructures, where highly stable ZnS nanoparticles are coated onto CdS nanorods, enhances the specific area and conductivity, reduces photocorrosion, and prolongs the lifetime of photogenerated electrons. acs.orgresearchgate.net
The formation of heterojunctions with other nanomaterials is another powerful strategy. For example, growing CdZnS nanoparticles in-situ on Ti3C2Tx MXene nanosheets creates efficient heterojunction photocatalysts. mdpi.com This composite structure inhibits the agglomeration of CdZnS nanoparticles and enhances the migration rate of photogenerated carriers, leading to a high hydrogen evolution rate of 47.1 mmol h⁻¹ g⁻¹. mdpi.com The incorporation of zinc into the CdS crystal lattice to form a ZnxCd1-xS solid solution also modifies the electronic properties, promoting the separation of charge carriers and increasing hydrogen production. researchgate.net
Doping the material with foreign elements can also tune its properties. While much of the research focuses on structural modifications and composites, doping is a recognized strategy for improving the photocatalytic performance of semiconductor materials. researchgate.net
| Material Modification | Resulting H2 Production/Evolution Rate | Key Influencing Factor | Source |
|---|---|---|---|
| Cd0.6Zn0.4S Nanorods (CZS NR) | 59.3 mmol h⁻¹ g⁻¹ | Rich sulfur vacancies | rsc.org |
| CdZnS nanoparticles@Ti3C2Tx MXene | 47.1 mmol h⁻¹ g⁻¹ | Heterojunction formation, reduced agglomeration | mdpi.com |
| Noble-metal-free CdS/ZnS Core–Shell Nanorods | 239 µmol h⁻¹ mg⁻¹ | Efficient charge carrier transfer | rsc.org |
| CdV/ZnV Homojunction | 366.34 µmol g⁻¹ h⁻¹ | Improved transport of photogenerated charge carriers | nih.gov |
Magnetic and Spintronic Applications
Design and Synthesis of Materials for Magnetic Storage
Cadmium-zinc based compounds, particularly in the form of doped spinel ferrites, are investigated for their potential in magnetic storage and recording applications. researchgate.netnih.gov Cobalt ferrite (B1171679) (CoFe2O4) is a notable hard magnetic material with high coercivity and moderate saturation magnetization, making it suitable for high-density magnetic recording. nih.gov The introduction of non-magnetic ions like zinc (Zn²⁺) and cadmium (Cd²⁺) into the cobalt ferrite lattice allows for the tuning of these magnetic properties. researchgate.netchalcogen.ro
The synthesis of these materials is often achieved through chemical methods like co-precipitation. researchgate.netchalcogen.rosemanticscholar.org For instance, Zinc and cadmium-based cobalt ferrites (ZnxCd0.375-xCo0.625Fe2O4) have been successfully synthesized using a facile co-precipitation technique. researchgate.net Similarly, cadmium-doped Co-Zn ferrites can be prepared using the co-precipitation method to create materials with tailored magnetic characteristics. chalcogen.ro The goal of this material design is to manipulate properties like saturation magnetization and coercivity to meet the requirements for specific applications, such as converting hard magnetic materials into soft ferrites with lower energy loss by introducing zinc. chalcogen.ro
Investigation of Magnetic Properties in Doped Cadmium-Zinc Systems (e.g., Cobalt Ferrites)
Doping cadmium-zinc systems, especially within a cobalt ferrite matrix, significantly alters their magnetic properties. The substitution of Co²⁺ or Fe³⁺ ions with Cd²⁺ and Zn²⁺ in the spinel lattice leads to a redistribution of cations between the tetrahedral (A) and octahedral (B) sites, which in turn modifies the magnetic interactions. chalcogen.ro
In cadmium-doped cobalt-zinc (B8468989) ferrites (Co0.5Zn0.5CdxFe(2-x)O4), an increase in temperature during synthesis was found to increase the saturation magnetization from 142.74 emu/g to 194.61 emu/g. chalcogen.ro The coercivity (Hc) values in this system ranged from 280.4 Oe to 1380.3 Oe. chalcogen.ro Conversely, in studies of cadmium-doped zinc ferrite nanoparticles (Zn1-xCdxFe2O4), doping with Cd²⁺ ions led to a decrease in saturation magnetization, from 36.458 to 6.682 emu/g at a measurement temperature of 4 K. bohrium.comresearchgate.net
In systems where zinc and cadmium were co-doped into cobalt ferrites (ZnxCd0.375-xCo0.625Fe2O4), the materials exhibited ferrimagnetic and soft magnetic behavior. researchgate.net As the co-doping of Zn and Cd increased, the coercivity decreased. researchgate.net A maximum saturation magnetization was observed for the Zn0.125Cd0.25Co0.625Fe2O4 sample, highlighting the complex interplay between the dopant concentrations and the resulting magnetic properties. researchgate.net These studies demonstrate that doping can effectively tune the magnetic character of these ferrites from hard to soft magnetic materials. researchgate.net
| Material System | Dopant Effect | Magnetic Property | Observed Value/Trend | Source |
|---|---|---|---|---|
| Cadmium-doped Co-Zn ferrites | Increased synthesis temperature | Saturation Magnetization (Ms) | Increased from 142.74 to 194.61 emu/g | chalcogen.ro |
| Cadmium-doped Co-Zn ferrites | Varies with composition | Coercivity (Hc) | Ranged from 280.4 to 1380.3 Oe | chalcogen.ro |
| Cadmium-doped Zinc ferrites (Zn1-xCdxFe2O4) | Increased Cd²⁺ doping | Saturation Magnetization (Ms) at 4 K | Decreased from 36.458 to 6.682 emu/g | bohrium.comresearchgate.net |
| Zn and Cd co-doped Cobalt ferrites | Increased Zn and Cd co-doping | Coercivity (Hc) | Decreased | researchgate.net |
| Zn0.125Cd0.25Co0.625Fe2O4 | Specific co-dopant ratio | Saturation Magnetization (Ms) | Maximum value achieved in the series | researchgate.net |
Spintronics Material Development Utilizing Cadmium-Zinc Sulfides
The development of spintronic materials based on cadmium-zinc sulfides is an emerging area of research. Spintronics, or spin electronics, utilizes the intrinsic spin of the electron and its associated magnetic moment, in addition to its electric charge. Materials suitable for spintronics often include diluted magnetic semiconductors (DMS), where a small fraction of the cations in a non-magnetic semiconductor are replaced by magnetic ions.
While detailed research on the direct application of cadmium-zinc sulfides in spintronic devices is not extensively documented in the provided context, the fundamental magnetic properties of these materials are a subject of study. aps.org The ability to introduce and control magnetic ordering in a semiconductor host like CdS or ZnS by doping with transition metal ions is the foundational principle for creating a DMS. The successful manipulation of magnetic properties in cadmium-zinc ferrites through doping suggests that similar principles could be applied to cadmium-zinc sulfides to induce the magnetic ordering necessary for spintronic applications. researchgate.netacs.org Further research is required to fully explore and develop cadmium-zinc sulfide based materials for practical spintronic device development.
Mechanical Behavior and Deformation Mechanisms
Cadmium-zinc based compounds, particularly as metallic alloys, exhibit mechanical properties that are intermediate to those of the constituent metals. laboratorynotes.com Both cadmium and zinc are relatively soft, low-melting metals with hexagonal close-packed crystal structures. laboratorynotes.com The properties of the resulting alloy, such as hardness and strength, can be tailored by controlling the composition. laboratorynotes.comresearchgate.net
Generally, zinc-rich cadmium-zinc alloys tend to be harder, stronger, and more wear-resistant. laboratorynotes.com Conversely, increasing the cadmium content typically results in softer alloys with reduced mechanical strength but improved corrosion resistance. laboratorynotes.com Small additions of cadmium to other metals can enhance mechanical properties like hardness, wear resistance, and fatigue strength. researchgate.netcadmium.org For example, zinc alloys with additions of cadmium have been investigated for improved wear resistance, with findings showing that cadmium can be beneficial, particularly under high loads. mdpi.com
In addition to alloys, the mechanical properties of compound semiconductors like Cadmium Zinc Telluride (CZT) are also of interest. CZT is a relatively soft and brittle material with a Mohs hardness of approximately 2.3. zegmetal.com This brittleness can present challenges for handling and fabrication in certain applications. zegmetal.com
| Material | Property | Description | Source |
|---|---|---|---|
| Cadmium-Zinc Alloys (General) | Hardness/Strength | Zinc-rich compositions are harder and stronger. | laboratorynotes.com |
| Cadmium-Zinc Alloys (General) | Softness | Cadmium-rich compositions are softer. | laboratorynotes.com |
| Cadmium Zinc Telluride (CZT) | Hardness | Relatively soft with a Mohs hardness of ~2.3. | zegmetal.com |
| Cadmium Zinc Telluride (CZT) | Brittleness | Characterized as a brittle material. | zegmetal.com |
High-Temperature Creep and Dislocation Dynamics in Cadmium-Zinc Materials
High-temperature creep in cadmium-zinc (Cd-Zn) materials is a critical functional property that dictates their performance in elevated temperature environments. Creep, the time-dependent plastic deformation of a material under a constant load or stress, is significantly influenced by temperature. For metals and alloys, high-temperature creep typically occurs at temperatures above 0.6 times their absolute melting point (T > 0.6 Tm). set-science.com The mechanisms governing this phenomenon are closely linked to dislocation dynamics and diffusion processes.
In pure cadmium and cadmium with certain impurities, the controlling process for creep at high temperatures is believed to be dislocation overcreep. iaea.org This mechanism involves dislocations overcoming obstacles in their path, a process that is thermally activated. The activation energy for the creep process in these materials provides insight into the dominant mechanism. For instance, in cadmium with eutectic additions (like Bi, Sn), when the temperature is above the eutectic melting point, the activation energy for creep is similar to that of viscous flow in a liquid. This suggests that the controlling process shifts to slippage along grain boundaries that are weakened by liquid or quasi-liquid interlayers. iaea.org
The following table summarizes the key mechanisms involved in high-temperature creep of Cadmium-Zinc based materials.
| Material Condition | Dominant Creep Mechanism | Controlling Process | Reference |
| Pure Cadmium & with non-eutectic impurities | Dislocation Creep | Dislocation Overcreep | iaea.org |
| Cadmium with eutectic additions (above eutectic temp.) | Grain Boundary Sliding | Viscous flow at liquid/quasi-liquid interlayers | iaea.org |
Low-Temperature Creep and the Role of Microstructural Imperfections
Low-temperature creep, occurring at temperatures below 0.3 times the material's absolute melting point (T < 0.3 Tm), is also a significant phenomenon in Cd-Zn alloys. set-science.com Due to the relatively low melting points of zinc and cadmium, creep and aging effects can be observed even at or near room temperature. mdpi.com At these lower temperatures, the deformation mechanisms are different from those at high temperatures, and microstructural imperfections play a crucial role.
Studies on polycrystalline zinc and cadmium at temperatures ranging from 77°K to 300°K have provided insights into the deformation mechanisms. ubc.ca The presence of impurities, even in small concentrations, can have a noticeable, temperature-dependent effect on the material's work-hardening behavior and yield stress. doi.org Microstructural features such as grain boundaries, solute atoms, and precipitates act as obstacles to dislocation motion.
At low temperatures, diffusion is limited, and thus thermally activated recovery processes that dominate high-temperature creep are less significant. Instead, the creep behavior is often associated with mechanisms like dislocation glide, where dislocations move along slip planes. However, this movement is impeded by various imperfections. For example, the interaction of moving dislocations with solute atoms (impurity atoms) can lead to a drag effect, slowing down the creep rate. Grain boundaries are also significant imperfections; a finer grain size can sometimes increase creep resistance at low temperatures by providing more obstacles to dislocation motion, though it can facilitate grain boundary sliding at higher temperatures. mdpi.com
Cyclic stressing has been observed to enhance ductility and deformation in cadmium at low temperatures (78°K). The application of a cyclic stress can induce a greater amount of creep strain compared to a steady, static stress of the same magnitude, a process that may be linked to the enhancement of recovery mechanisms that are otherwise slow at low temperatures.
Superplasticity in Cadmium-Zinc Alloys
Superplasticity is the ability of a polycrystalline material to exhibit exceptionally large, neck-free elongations (often exceeding 400%) during tensile deformation. wikipedia.org This phenomenon is typically observed under specific conditions of temperature and strain rate. Cadmium-zinc alloys are among the metallic systems known to exhibit superplasticity. dtic.mil
The primary mechanism responsible for superplasticity is grain boundary sliding (GBS), where individual grains slide past one another. wikipedia.org For this to occur without the formation of voids or cracks, it must be accompanied by accommodation processes, such as dislocation motion or diffusion, which allow the grains to change shape and maintain cohesion. wikipedia.org
Several key microstructural and environmental conditions are required for superplasticity in Cd-Zn and other alloys:
Fine, Stable Grain Size: A very fine grain size, typically less than 10 micrometers, is a prerequisite. wikipedia.org This provides a large volume fraction of grain boundaries to facilitate sliding.
Elevated Temperature: Superplasticity is a high-temperature phenomenon, generally occurring at temperatures above half the absolute melting point (T > 0.5 Tm). wikipedia.org This provides the necessary thermal energy for GBS and the associated accommodation mechanisms.
Controlled Strain Rate: The rate of deformation must be slow enough to allow diffusion-based accommodation processes to occur but fast enough to prevent significant grain growth during deformation.
Eutectic or eutectoid compositions, such as those found in some Cd-Zn systems, are often ideal for achieving superplasticity because they can be processed to have a very fine, stable two-phase microstructure. wikipedia.orgdtic.mil The presence of two distinct phases helps to pin the grain boundaries and inhibit grain growth at the high temperatures required for deformation. dtic.mil
| Parameter | Requirement for Superplasticity | Role in Mechanism | Reference |
| Microstructure | Fine, equiaxed grains (<10 µm) | Maximizes grain boundary area for sliding | wikipedia.org |
| Temperature | High homologous temperature (T > 0.5 Tm) | Provides thermal energy for GBS and diffusion | wikipedia.org |
| Strain Rate | Low and controlled | Allows accommodation processes to occur | wikipedia.org |
| Composition | Eutectic or eutectoid | Promotes fine, stable two-phase microstructure | wikipedia.orgdtic.mil |
Influence of Applied Stress and Temperature on Creep Mechanisms
The creep behavior of cadmium-zinc alloys is highly sensitive to both applied stress and temperature. These two parameters dictate not only the rate of creep but also the dominant deformation mechanism. set-science.com Generally, for a constant applied stress, increasing the temperature will significantly increase the creep rate and shift the creep curve upwards and to the left (i.e., less time to reach a given strain). set-science.com Conversely, at a constant temperature, increasing the applied stress has a similar effect, accelerating the creep rate. set-science.com
The relationship between steady-state creep rate (), stress (), and temperature (T) is often described by the power-law creep equation:
Where:
A is a material constant.
n is the stress exponent, which provides insight into the creep mechanism.
Qc is the activation energy for creep, also indicative of the controlling mechanism.
R is the gas constant.
T is the absolute temperature.
The values of n and Qc change depending on the dominant creep mechanism. For example, in zinc alloys, the activation energy for creep can be close to that for the self-diffusion of zinc, suggesting a diffusion-controlled mechanism. hs-aalen.de The stress exponent n can vary; a value of n ≈ 1 is often associated with diffusional creep (Nabarro-Herring or Coble creep), while values between 3 and 8 are typically linked to dislocation creep mechanisms. researchgate.net Studies on Zn-Li alloys have shown that the creep mechanism can be dictated by the lattice diffusion of zinc atoms. researchgate.net However, in materials with a very fine grain size, the mechanism can shift to Coble creep, which is controlled by grain boundary diffusion. researchgate.net
Therefore, by systematically varying stress and temperature and measuring the resulting creep rates, it is possible to construct deformation mechanism maps that delineate the stress-temperature regimes where different creep mechanisms (e.g., dislocation climb, Coble creep, Nabarro-Herring creep) are dominant. set-science.com
Nano-indentation Studies of Creep Behavior
Nano-indentation is a powerful technique for probing the mechanical properties of materials at the nanoscale, including their time-dependent creep behavior. mdpi.com This method involves pressing a very small, precisely shaped indenter tip into the material's surface with a controlled load and monitoring the displacement. To study creep, the indenter is held at a constant maximum load for a specific period, and the increase in indentation depth over time is measured. researchgate.net This provides a measure of the material's resistance to creep deformation in a small volume. researchgate.net
Nano-indentation creep studies are particularly valuable for multiphase alloys like some Cd-Zn systems, as they allow for the characterization of the creep properties of individual phases or microstructural constituents. Because many modern electronic and structural materials are used in miniaturized forms, understanding their properties at small scales is crucial. mdpi.com
The data obtained from a nano-indentation creep test includes the creep displacement as a function of time at a constant load. This can be used to calculate parameters such as the stress exponent (n) and strain rate sensitivity (m), which help identify the underlying creep mechanisms. researchgate.net For instance, investigations on Sn-Zn based alloys have used nano-indentation to demonstrate how the addition of nanoparticles can enhance creep resistance by altering the microstructure and introducing strengthening phases. mdpi.com The reduced penetration depth at maximum load for the modified alloy indicates improved resistance to time-dependent deformation. mdpi.com This technique provides a rapid and localized assessment of creep properties, complementing traditional macroscopic creep testing.
Computational and Theoretical Modeling of Cadmium Zinc Systems
Molecular Dynamics and Monte Carlo Simulations for Material Behavior Prediction
Molecular Dynamics (MD) and Monte Carlo (MC) simulations are powerful computational techniques used to predict the behavior of materials at the atomic and molecular level.
Molecular Dynamics (MD) simulations solve Newton's equations of motion for a system of interacting atoms, allowing the study of dynamic processes and the calculation of various material properties. MD has been employed to investigate the mechanical properties and failure behavior of zinc-blende Cadmium Selenide (B1212193) (CdSe) nanowires under tensile deformation. arxiv.orgarxiv.org These simulations have revealed the influence of temperature, size, and crystal orientation on properties like ultimate tensile strength and Young's modulus. arxiv.orgarxiv.org For instance, it was found that both the ultimate tensile strength and Young's modulus of CdSe nanowires decrease with increasing temperature. arxiv.org MD simulations have also been used to study the behavior of heavy metal ions, including cadmium and zinc, in aqueous solutions, providing insights into their structural and dynamic properties. lammpstube.com Furthermore, MD simulations with quantum transitions have been used to understand the spectroscopic characteristics of zinc and cadmium atoms isolated in solid rare gas matrices. nih.gov
Monte Carlo (MC) simulations use random sampling to obtain numerical results and are particularly useful for studying systems in thermodynamic equilibrium. MC simulations have been utilized to investigate the properties of aqueous heavy metal ion systems, including those of cadmium and zinc, by assessing solvation energies, coordination numbers, and radial distribution functions. westmont.edu In the context of phase diagram calculations, MC simulations, combined with cluster expansion Hamiltonians derived from ab initio calculations, have been used to determine finite temperature phase relations in systems like CdSe-CdS. agh.edu.pl MC methods are also crucial in modeling the performance of detector materials, such as Cadmium Zinc Telluride (CZT), for applications in gamma-ray imaging. nih.govworldscientific.com These simulations help in understanding the detector response and optimizing its use for imaging various radionuclides. nih.gov
Thermodynamic Modeling and Phase Diagram Predictions
Thermodynamic modeling is essential for understanding and predicting the phase stability and transformations in multicomponent systems like those containing cadmium and zinc. The CALPHAD (CALculation of PHAse Diagrams) method is a powerful tool for this purpose. agh.edu.pl
The CALPHAD approach relies on thermodynamic databases containing Gibbs energy descriptions of the individual phases in a system. By minimizing the total Gibbs energy, it is possible to calculate phase diagrams and predict the equilibrium phase compositions and amounts at different temperatures and pressures. agh.edu.pl This methodology has been used to assess and calculate phase diagrams for various binary and ternary systems involving cadmium and zinc, such as the Cu-Zn system. cambridge.org
Thermodynamic modeling has been applied to the Sb-Zn system to resolve discrepancies in experimentally determined phase diagrams and to provide crucial information for the crystal growth of thermoelectric materials like Zn4Sb3. agh.edu.pl The addition of cadmium to enhance the thermoelectric properties of Zn4Sb3 further necessitates the understanding of the Cd-Sb-Zn ternary system, which has also been a subject of thermodynamic modeling. researchgate.net
In more complex systems, such as the Hg-Cd-Zn-Te quaternary system, thermodynamic modeling using an associated solution model for the liquid phase and a quasiregular model for the solid phase has been performed. marquette.edumarquette.edu These models, fitted to available experimental data, provide a reliable means to interpolate and extrapolate thermodynamic properties and pressure-temperature-composition relations, which are vital for guiding further experiments. marquette.edumarquette.edu Similarly, thermodynamic investigations of the P-T-X phase equilibria in the Cd-Te, Zn-Te, and Cd-Zn-Te systems have been carried out to establish the concentration boundaries of intermediate phases and to determine vapor compositions in crystal-vapor equilibria. researchgate.net
The table below presents some of the systems involving cadmium and zinc that have been studied using thermodynamic modeling.
| System | Modeling Approach | Key Findings |
| Cd-Zn | Thermodynamic analysis | Calculation of the phase diagram. acs.org |
| Sb-Zn | CALPHAD | Determined phase relationships crucial for crystal growth of thermoelectric materials. agh.edu.pl |
| Cd-Sb-Zn | Thermodynamic modeling | Investigated phase equilibria in the ternary system. researchgate.net |
| Hg-Cd-Zn-Te | Associated and quasiregular solution models | Theoretical and thermodynamic investigation of the quaternary phase diagram. marquette.edumarquette.edu |
| Cu-Zn | CALPHAD | Reassessment of thermodynamic descriptions and phase diagram calculation. cambridge.org |
| Cd-Na, Cd-Tl, Zn-Sn | Phase equilibrium thermodynamics | Construction of solidus lines of binary phase diagrams. scirp.org |
| ZnTe-CdTe | Knudsen cell mass spectrometry | Determined vapor composition, pressure, activities, and Gibbs energy of mixing. researchgate.net |
Multi-physics Simulations for Material Performance Prediction (e.g., COMSOL Multiphysics)
Multi-physics simulations, often performed using software packages like COMSOL Multiphysics®, allow for the coupled analysis of different physical phenomena to predict the performance of materials and devices in real-world conditions. istem.gov.in This approach is particularly valuable for understanding the behavior of cadmium-zinc systems in various applications.
COMSOL Multiphysics has been used to simulate the performance of piezoelectric materials, including Cadmium Sulfide (B99878) (CdS) and Zinc Sulfide (ZnS), for energy harvesting applications. scientific.net These simulations can evaluate parameters such as frequency response, electrical potential, and power generation, enabling the comparison of different materials. For example, simulations have shown that ZnS can generate a higher electric potential and more power compared to CdS under specific conditions. scientific.net
In the field of environmental engineering, COMSOL has been employed to model the transport of cadmium in porous media, such as a sand bed with a bentonite (B74815) low-permeability barrier. diva-portal.org These simulations can predict the distribution of contaminants over time and help in designing effective barriers for water resource protection. diva-portal.org
COMSOL is also used in modeling electrochemical processes, such as the electrodeposition of alloys. scholaris.ca For instance, it can simulate the deposition of copper-zinc alloys, providing insights into the spatial distribution of species and helping to determine desirable operating conditions for alloy preparation. scholaris.ca The software's capabilities extend to modeling corrosion processes, which is relevant for zinc-based biodegradable implants that may also contain other elements. researchgate.net It can be used to simulate the corrosion behavior and the effect of protective measures like sacrificial anodes, which can be made of zinc alloys. comsol.com
Furthermore, multi-physics software can be used in the design and analysis of sensors. For example, COMSOL has been used to design a photonic crystal fiber for detecting zinc and cadmium. researchgate.net The software's extensive material library, which includes properties for zinc alloys and other relevant materials, facilitates these complex simulations. comsol.com
Future Research Directions and Emerging Trends
Exploration of Novel Synthesis Routes for Tailored Cadmium-Zinc Architectures
The development of advanced synthesis methodologies is crucial for controlling the size, shape, and composition of cadmium-zinc nanostructures, which in turn dictates their properties. researchgate.net Future research will likely focus on moving beyond traditional methods to more sophisticated and environmentally friendly approaches.
One promising direction is the use of single-source precursors , where pre-synthesized complexes containing both cadmium and zinc are decomposed to form the desired material. researchgate.net This offers better control over stoichiometry and can lead to more uniform nanoparticles. For instance, bis(thiourea)cadmium-zinc acetate (B1210297) complexes have been used to synthesize Cd1-xZnxS nanoparticles. researchgate.net
Room-temperature synthesis methods are also gaining traction as a greener alternative to high-temperature routes. acs.org A notable example is the chemical reduction of anhydrous cadmium chloride, zinc chloride, and sulfur powders using potassium borohydride (B1222165) in organic solvents like tetrahydrofuran (B95107) to produce nanocrystalline CdS, ZnS, and CdxZn1-xS. acs.org
Furthermore, template-free strategies are being explored to create specific nanoarchitectures. acs.org For example, rod-like Cd-doped ZnWO4 nanoarchitectures have been successfully prepared without the use of a template. acs.org The ability to precisely tailor these architectures opens up new possibilities for their application in various technologies. researchgate.net
| Synthesis Method | Precursors | Resulting Architecture | Key Advantage |
|---|---|---|---|
| Single-Source Precursor Decomposition | bis(thiourea)cadmium-zinc acetate | Cd1-xZnxS nanoparticles | Stoichiometric control |
| Room-Temperature Chemical Reduction | Anhydrous CdCl2, ZnCl2, S, KBH4 | Nanocrystalline CdS, ZnS, CdxZn1-xS | Environmentally friendly |
| Template-Free Strategy | C4H6O4Zn·2H2O, CdCl2·2.5H2O, Na2WO4·2H2O | Rod-like Cd-doped ZnWO4 | Control over morphology |
| Two-step chemical vapor deposition | Not specified | ZnS@ZnO core-shell nanostructures | Enhanced photocatalytic performance |
| Layer-by-layer colloidal synthesis | Not specified | CdSe/ZnS core-shell quantum dots | Improved stability and quantum yield |
Investigation of New Doping Strategies and Complex Co-Doping Effects
Doping is a powerful tool to modify the electronic and optical properties of cadmium-zinc compounds. While single-element doping is well-studied, future research is moving towards more complex co-doping strategies to achieve synergistic effects. nih.govd-nb.info Co-doping can enhance dopant solubility and improve the stability of the resulting material. d-nb.info
For example, the dual-doping of cadmium oxide (CdO) with aluminum (Al) and zinc (Zn) has been shown to enhance its electrical and optical properties. nih.gov Studies have revealed that co-doping can lead to a widening of the band gap, making the material more suitable for optoelectronic devices. nih.gov Another area of interest is the co-doping of cobalt ferrites with zinc and cadmium, which has been found to alter their magnetic properties, leading to materials with reduced coercivity. sci-hub.se
The choice of dopants and their concentrations can have a significant impact on the material's properties. For instance, in Cd-doped ZnO nanoparticles, a 3% doping concentration was found to be optimal for photocatalytic activity, with higher concentrations leading to detrimental effects due to the Burstein-Moss effect. colab.ws Understanding these complex interactions is key to designing materials with tailored functionalities.
Application of Advanced In-Situ Characterization Techniques
To gain a deeper understanding of the formation mechanisms and dynamic processes in cadmium-zinc materials, the use of in-situ and operando characterization techniques is becoming increasingly important. researchgate.netoaepublish.com These techniques allow researchers to observe the material's properties and structural changes in real-time under operational conditions.
Techniques such as in-situ luminescence spectroscopy, synchrotron-based X-ray diffraction (XRD), and pair distribution function (PDF) analysis have been used to study the structural evolution during the formation of CdS and ZnS in solution. researchgate.net These studies have revealed the formation of reaction intermediates that would otherwise go undetected with conventional ex-situ methods. researchgate.net
For applications like zinc-air batteries, in-situ X-ray computed tomography (XCT) and optical microscopy imaging are used to visualize the growth of zinc dendrites, while transmission electron microscopy (TEM) provides high-resolution imaging of morphological changes. oaepublish.com The combination of multiple in-situ techniques provides a comprehensive understanding of the material's behavior. oaepublish.com
Integration of Machine Learning and Artificial Intelligence in Cadmium-Zinc Materials Design
The traditional trial-and-error approach to materials discovery is time-consuming and expensive. Machine learning (ML) and artificial intelligence (AI) are emerging as powerful tools to accelerate the design and discovery of new materials with desired properties. researchgate.netarxiv.orgrsc.org
The integration of AI with automated robotic laboratories and high-throughput computing is creating a fully automated pipeline for rapid synthesis and experimental validation, drastically reducing the time and cost of materials discovery. researchgate.net While still a developing field, the application of AI and ML holds immense promise for the future design of advanced cadmium-zinc materials. mpie.de
Expansion of Application Domains for Cadmium-Zinc Based Chemical Compounds
Research into cadmium-zinc compounds is continuously uncovering new and exciting applications. While they are already used in areas like photocatalysis and optoelectronics, future research is expected to expand their use into other domains.
One emerging application is in the field of spintronics , where the magnetic properties of doped cadmium-zinc compounds are being explored. scispace.com Co-doping of CdS nanocrystals with cobalt has been shown to induce ferromagnetic properties at room temperature, opening up possibilities for their use in spin-based electronic devices. scispace.com
Another area of interest is in energy storage . For instance, tungsten-doped cadmium zinc phosphate (B84403) nanoporous materials are being investigated for their potential in supercapacitors. rsc.org Furthermore, amorphous metal-organic frameworks (aMOFs) based on zinc and cadmium are being studied for high-pressure adsorption of greenhouse gases like carbon dioxide and methane. rsc.org
Q & A
Q. How can researchers design experiments to assess zinc’s protective role against cadmium-induced hepatotoxicity?
Methodological Answer: Use in vivo rodent models with controlled intraperitoneal injections of CdCl₂ (e.g., 0.16 mg/kg body weight) and ZnCl₂ (0.53 mg/kg) over 8 weeks . Measure biomarkers like oxidative stress (e.g., malondialdehyde levels), histopathological changes in liver tissues, and zinc-cadmium interactions via atomic absorption spectroscopy. Include a control group and validate results with factorial ANOVA to account for dose-response variability.
Q. What statistical approaches are recommended for analyzing cadmium-zinc interactions in soil-plant systems?
Methodological Answer: Apply geochemical indices (e.g., Bioaccumulation Factor (BAC), Pollution Load Index (Ipoll)) to quantify metal transfer in plants like Vitis vinifera . Use multivariate regression to distinguish confounding effects of other metals (e.g., chromium, lead) and report results with 95% confidence intervals. For greenhouse studies, employ a completely randomized design with triplicate samples per cadmium treatment (e.g., 0, 50, 100 mg/kg soil) .
Q. How should researchers address variability in historical cadmium exposure data, such as the U.S. Army’s zinc cadmium sulfide dispersion tests?
Methodological Answer: Cross-reference declassified technical reports (e.g., Appendix B in NRC 2024 ) with modern exposure models. Normalize historical airborne cadmium levels (e.g., 24.4 μg in St. Louis ) to equivalent urban inhalation durations (1–8 months) and validate using Monte Carlo simulations to account for uncertainty in particle dispersion and bioavailability.
Advanced Research Questions
Q. What experimental protocols optimize cadmium-zinc removal in wastewater using iron-modified zeolite?
Methodological Answer: Implement a two-stage batch sorption reactor with Vermeulen’s approximation model . Optimize contact time (e.g., 60 minutes total) and zeolite mass using kinetic data. Validate with ICP-MS to measure residual cadmium/zinc concentrations and report removal efficiency as a function of pH (4–6) and competing ions (e.g., Cu²⁺).
Q. How can conflicting data on cadmium’s carcinogenic potential in historical studies be reconciled?
Methodological Answer: Critically evaluate exposure duration and compound composition. For example, the NRC (2024) found no evidence of chronic effects from ZnCdS due to short exposure windows (<11 days in Fort Wayne ), whereas long-term rodent studies may show divergent results. Use systematic review frameworks (e.g., PRISMA) to weight evidence by sample size and follow-up period.
Q. What advanced techniques resolve spatial distribution of cadmium-zinc telluride (CZT) in radiation detectors?
Methodological Answer: Employ high-resolution 3D positioning CZT detectors with charge-steering electrodes . Calbrate using annihilation photon sources (e.g., ⁶⁸Ge) and analyze energy spectra (5–10 keV resolution). Validate spatial resolution (<0.8 mm FWHM) with Monte Carlo simulations and publish raw anode signal data for reproducibility.
Contradictions and Data Gaps
Q. Why do some studies report zinc deficiency exacerbating cadmium toxicity while others show no effect?
Methodological Answer: Discrepancies arise from variations in exposure matrices (e.g., groundwater vs. dietary zinc ). Control for confounders like selenium (a cadmium antagonist) and use isotopically enriched tracers (⁶⁷Zn) to track uptake pathways. Replicate findings in multi-cohort studies with Igeo indices .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
